Squarylium dye III

• CAS: 43134-09-4

Core Science & Biosynthesis

Unveiling the Optical Fingerprint: A Technical Guide to the Photophysical Properties of Squarylium Dye III

For Immediate Release

[City, State] – [Date] – Squarylium dyes, a class of organic molecules renowned for their sharp and intense absorption and emission profiles in the red to near-infrared (NIR) region, are pivotal in the advancement of biomedical imaging and diagnostics. This technical guide focuses on the core photophysical characteristics of a prominent member of this family, Squarylium dye III, offering a comprehensive resource for researchers, scientists, and professionals in drug development.

Squarylium dye III is distinguished by its central squaric acid core flanked by two anilino-derived donor groups. This zwitterionic and resonant structure is the primary determinant of its remarkable optical properties, including high molar absorptivity and significant fluorescence quantum yield.[1] These attributes make it an excellent candidate for applications requiring bright, stable fluorescent probes.

Quantitative Photophysical Data

The essential photophysical parameters of Squarylium dye III, primarily determined in dichloromethane (CH₂Cl₂), are summarized below. These values represent the foundational data for any application employing this fluorophore.

Photophysical Property	Value	Solvent
Absorption Maximum (λabs)	~630 nm	Dichloromethane
Emission Maximum (λem)	~650 nm	Dichloromethane
Molar Extinction Coefficient (ε)	309,000 cm-1M-1 at 627.3 nm	Dichloromethane
Fluorescence Quantum Yield (ΦF)	~0.65	Dichloromethane
Stokes Shift	~20 nm	Dichloromethane

Experimental Methodologies

The characterization of the photophysical properties of Squarylium dye III relies on standard spectroscopic techniques. The following protocols outline the detailed procedures for acquiring the data presented above.

UV-Visible Absorption Spectroscopy

This experiment determines the wavelength at which the dye absorbs light most strongly (λabs) and its molar extinction coefficient (ε).

Instrumentation:

• Dual-beam UV-Visible spectrophotometer (e.g., Cary 3)

Protocol:

• Sample Preparation: Prepare a stock solution of Squarylium dye III in dichloromethane of a known concentration (e.g., 1 mM). From this stock, prepare a series of dilutions in the micromolar range.

• Baseline Correction: Fill a quartz cuvette with dichloromethane and record a baseline spectrum. This will be subtracted from the sample spectra to correct for solvent absorption.

• Spectral Acquisition:

  • Rinse the cuvette with the most dilute sample solution before filling it.

  • Place the cuvette in the sample holder of the spectrophotometer.

  • Scan a wavelength range that brackets the expected absorption maximum (e.g., 400 nm to 800 nm).

  • Set the spectral bandwidth to 1.0 nm, the signal averaging time to 0.133 seconds, and the data interval to 0.25 nm.[2]

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λabs).

  • Using the Beer-Lambert law (A = εcl), where A is the absorbance at λabs, c is the molar concentration, and l is the path length of the cuvette (typically 1 cm), calculate the molar extinction coefficient (ε). To ensure accuracy, this should be done for a concentration where the absorbance is less than 0.1 to avoid inner filter effects.[2]

Fluorescence Emission Spectroscopy

This experiment identifies the wavelength at which the dye emits light most intensely (λem) upon excitation.

Instrumentation:

• Fluorometer (e.g., Spex FluoroMax)

Protocol:

• Sample Preparation: Use a dilute solution of Squarylium dye III in dichloromethane with an absorbance of less than 0.1 at the excitation wavelength to minimize inner filter effects.[2]

• Instrument Setup:

  • Set the excitation wavelength. This is typically at or near the absorption maximum (e.g., 630 nm), but a shorter wavelength like 565 nm can also be used.[2]

  • Set the excitation and emission monochromator slit widths to define the spectral bandwidth (e.g., 4.25 nm).[2]

• Spectral Acquisition:

  • Record the fluorescence emission spectrum over a wavelength range longer than the excitation wavelength (e.g., 640 nm to 800 nm).

  • Set the data interval (e.g., 0.5 nm) and integration time (e.g., 2.0 seconds).[2]

• Data Correction and Analysis:

  • Subtract the dark counts from the recorded spectrum.

  • Correct the spectrum for the wavelength-dependent sensitivity of the instrument.

  • The wavelength corresponding to the highest intensity in the corrected spectrum is the emission maximum (λem).

Fluorescence Quantum Yield Determination (Comparative Method)

The fluorescence quantum yield (ΦF) is a measure of the efficiency of the fluorescence process. The comparative method, which uses a standard with a known quantum yield, is a widely accepted technique.

Instrumentation:

• UV-Visible spectrophotometer

• Fluorometer

Protocol:

• Standard Selection: Choose a well-characterized fluorescent standard with a known quantum yield that absorbs and emits in a similar spectral region to Squarylium dye III.

• Sample and Standard Preparation:

  • Prepare a series of five to ten dilute solutions of both the Squarylium dye III (the "sample") and the standard in the same solvent (dichloromethane).

  • The concentrations should be adjusted so that the absorbance at the chosen excitation wavelength is in the range of 0.01 to 0.1.

• Absorption Measurements: Record the UV-Vis absorption spectrum for each solution of the sample and the standard.

• Fluorescence Measurements:

  • Record the fluorescence emission spectrum for each solution of the sample and the standard.

  • It is crucial to use the same excitation wavelength, slit widths, and all other instrument settings for both the sample and the standard.

• Data Analysis:

  • Integrate the area under the corrected fluorescence emission spectrum for each solution.

  • For both the sample and the standard, plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength.

  • Determine the gradient (slope) of the resulting straight lines for both the sample (GradX) and the standard (GradST).

  • Calculate the quantum yield of Squarylium dye III (ΦX) using the following equation:

    ΦX = ΦST * (GradX / GradST) * (ηX2 / ηST2)

    Where:

    • ΦST is the quantum yield of the standard.

    • ηX and ηST are the refractive indices of the sample and standard solutions, respectively. Since the same solvent is used, this term is often assumed to be 1.

Workflow and Logical Relationships

The characterization of the photophysical properties of a fluorescent dye like Squarylium dye III follows a logical progression of experiments. The following diagram illustrates this general workflow.

Workflow for Photophysical Characterization

This comprehensive technical guide provides the foundational knowledge and detailed protocols necessary for the accurate characterization and effective utilization of Squarylium dye III in various research and development applications. The high molar extinction coefficient and quantum yield underscore its potential as a bright and sensitive fluorescent probe in the near-infrared window.

References

• 1. What are the steps of fluorescence spectroscopy? | AAT Bioquest [aatbio.com]
• 2. ir.library.oregonstate.edu [ir.library.oregonstate.edu]

Squarylium dye III absorption and emission spectra

An In-depth Guide to the Absorption and Emission Spectra of Squarylium Dye III

This technical guide provides a comprehensive overview of the core photophysical properties of Squarylium dye III, a member of the squaraine dye family.[1][2] It is intended for researchers, scientists, and professionals in drug development who utilize fluorescent probes in their work. This document details the dye's spectral characteristics, the experimental protocols for their measurement, and illustrates its application workflow in bioimaging.

Squarylium dye III is a fluorescent dye known for its intense absorption and emission in the red to near-infrared (NIR) region of the electromagnetic spectrum.[1] Its structure is characterized by a central, electron-deficient four-membered squaric acid ring flanked by electron-donating dimethylaminophenyl groups.[2] This zwitterionic structure is responsible for its distinct optical properties, including high molar absorptivity and good photochemical stability.[1][3] The key photophysical parameters of Squarylium dye III when dissolved in dichloromethane are summarized below.

Table 1: in Dichloromethane

Parameter	Value	Reference
Absorption Maximum (λmax)	~630 nm	[1][4]
Molar Extinction Coefficient (ε) at 627.3 nm	309,000 cm-1M-1
Emission Maximum (λem)	~650 nm	[1][4]
Fluorescence Quantum Yield (Φf)	0.65	[1][4]
Excitation Wavelength for Emission	565 nm
Solvent	Dichloromethane	[1][4]

Experimental Protocols for Spectroscopic Characterization

The following sections detail the methodologies employed to acquire the absorption and fluorescence emission data for Squarylium dye III, as documented in the PhotochemCAD package.

Absorption Spectroscopy

The measurement of the optical absorption spectrum was performed to determine the molar extinction coefficient and the absorption maximum.

• Instrumentation : A Cary 3 spectrophotometer was utilized for the absorption measurements.

• Measurement Parameters :

  • Spectral Bandwidth : 1.0 nm

  • Signal Averaging Time : 0.133 seconds

  • Data Interval : 0.25 nm

  • Scan Rate : 112.5 nm/min

• Sample Preparation : The dye was dissolved in dichloromethane.

• Data Scaling : The collected absorption values were scaled to match a molar extinction coefficient of 309,000 cm-1/M at 627.3 nm.

Fluorescence Spectroscopy

Fluorescence emission spectroscopy was conducted to determine the emission maximum and the fluorescence quantum yield.

• Instrumentation : A Spex FluoroMax spectrofluorometer was used for the fluorescence measurements.[5]

• Measurement Parameters :

  • Excitation Wavelength : 565 nm

  • Monochromator Slits (Excitation & Emission) : 1 mm, providing a spectral bandwidth of 4.25 nm.

  • Data Interval : 0.5 nm

  • Integration Time : 2.0 seconds

• Sample Preparation :

  • Solvent : Dichloromethane[4][5]

  • Sample Holder : 1 cm pathlength quartz cells were used.

  • Concentration : Samples were prepared to have an absorbance of less than 0.1 at the excitation wavelength and across all emission wavelengths to prevent the inner-filter effect.

• Data Processing :

  • Dark counts were subtracted from the collected spectra.

  • The spectra were corrected for the wavelength-dependent sensitivity of the instrument.

Application Workflow: Squarylium Dye III in Bioimaging

Squarylium dye III's favorable photophysical properties make it a valuable tool for fluorescence imaging.[1] It can be used as a fluorescent probe to label and visualize specific molecules or cellular structures.[1] The general workflow for such an application is outlined below.

Caption: Workflow for using Squarylium dye III as a fluorescent probe in bioimaging.

The process begins with the chemical conjugation of Squarylium dye III to a targeting molecule, such as an antibody, creating a specific fluorescent probe. This probe is then introduced to a biological sample, where it binds to its designated target. After removing any unbound probes, the sample is illuminated with light at a wavelength near the dye's absorption maximum. The resulting fluorescence emission is captured by a detector, such as a fluorescence microscope, allowing for the visualization and analysis of the target's location and distribution within the sample.[1]

References

• 1. Buy Squarylium dye III | 43134-09-4 [smolecule.com]
• 2. F0712-0056 | C20H20N2O2 | CID 4260165 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Squaraine Dyes: Molecular Design for Different Applications and Remaining Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Squaraine dye - Wikipedia [en.wikipedia.org]
• 5. PhotochemCAD | Squarylium dye III [photochemcad.com]

Quantum Yield of Squarylium Dye III: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the quantum yield of Squarylium dye III, a symmetrical squaraine dye known for its sharp and intense absorption and emission characteristics in the near-infrared (NIR) region. Understanding the quantum yield of this fluorophore is critical for its application in various fields, including as a fluorescent probe, in dye-sensitized solar cells, and for photodynamic therapy. This document provides available data on its quantum yield in different solvents, a detailed experimental protocol for its determination, and a workflow visualization to aid in experimental design.

Data Presentation: Quantum Yield of Squarylium Dye III

Solvent	Quantum Yield (Φf)	Excitation Wavelength (λex)	Emission Wavelength (λem)	Reference
Dichloromethane	0.65	565 nm	~650 nm	[1]

Experimental Protocol: Determination of Fluorescence Quantum Yield

The following is a detailed methodology for the determination of the fluorescence quantum yield of Squarylium dye III using the comparative method, which is a widely accepted and reliable technique.

1. Materials and Instrumentation:

• Squarylium Dye III: High purity grade.

• Reference Standard: A well-characterized fluorescent dye with a known quantum yield in the same solvent and spectral region as Squarylium dye III (e.g., a laser dye with a known quantum yield in dichloromethane).

• Solvent: Spectroscopic grade dichloromethane.

• UV-Vis Spectrophotometer: To measure absorbance.

• Fluorometer: Equipped with a corrected emission detector.

• Quartz Cuvettes: 1 cm path length.

2. Preparation of Solutions:

• Prepare a stock solution of Squarylium dye III in dichloromethane.

• Prepare a series of dilutions from the stock solution to create at least five solutions with absorbances ranging from 0.01 to 0.1 at the excitation wavelength. It is crucial to keep the absorbance below 0.1 to avoid inner filter effects.

• Prepare a stock solution of the reference standard in dichloromethane.

• Prepare a series of dilutions of the reference standard with absorbances in the same range as the Squarylium dye III solutions at the same excitation wavelength.

3. Measurement Procedure:

• Absorbance Measurement:

  • Record the UV-Vis absorption spectra of all prepared solutions of Squarylium dye III and the reference standard.

  • Determine the absorbance at the chosen excitation wavelength. The excitation wavelength should be identical for both the sample and the reference.

• Fluorescence Measurement:

  • Record the fluorescence emission spectra of all prepared solutions of Squarylium dye III and the reference standard.

  • The excitation and emission slits should be kept constant for all measurements.

  • The emission spectra should be corrected for the wavelength-dependent sensitivity of the detector.

4. Data Analysis:

• Integration of Fluorescence Spectra:

  • Integrate the area under the corrected fluorescence emission spectra for both the Squarylium dye III solutions and the reference standard solutions.

• Calculation of Quantum Yield:

  • The quantum yield of Squarylium dye III (Φf_sample) can be calculated using the following equation:

  Φf_sample = Φf_ref * (I_sample / I_ref) * (A_ref / A_sample) * (n_sample^2 / n_ref^2)

  Where:

  • Φf_ref is the quantum yield of the reference standard.

  • I_sample and I_ref are the integrated fluorescence intensities of the sample and the reference, respectively.

  • A_sample and A_ref are the absorbances of the sample and the reference at the excitation wavelength, respectively.

  • n_sample and n_ref are the refractive indices of the sample and reference solutions, respectively (if the same solvent is used, this term becomes 1).

• Graphical Method for Improved Accuracy:

  • Plot the integrated fluorescence intensity versus absorbance for both Squarylium dye III and the reference standard.

  • The slopes of the resulting linear fits (Gradient_sample and Gradient_ref) can be used in the following equation:

  Φf_sample = Φf_ref * (Gradient_sample / Gradient_ref) * (n_sample^2 / n_ref^2)

  This method is generally more accurate as it relies on a series of measurements rather than a single point.

Mandatory Visualization

The following diagram illustrates the experimental workflow for determining the fluorescence quantum yield of Squarylium dye III using the comparative method.

Caption: Experimental workflow for the determination of fluorescence quantum yield.

References

• 1. ptacts.uspto.gov [ptacts.uspto.gov]

Unveiling the Optical Properties of Squarylium Dye III: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molar extinction coefficient and photophysical properties of Squarylium dye III, a versatile organic dye with significant applications in biomedical imaging and organic electronics. This document outlines the key quantitative data, experimental methodologies for its characterization, and a conceptual workflow for its application in fluorescence imaging.

Core Photophysical Data of Squarylium Dye III

Squarylium dye III is a member of the squaraine dye family, recognized for its intense fluorescence and high photochemical stability.[1] Its unique optical properties are attributed to its zwitterionic structure, which features a central squaryl ring.[1] The quantitative characteristics of Squarylium dye III, as determined in dichloromethane, are summarized below for clear reference.

Parameter	Value	Wavelength	Solvent
Molar Extinction Coefficient (ε)	309,000 cm⁻¹/M	627.3 nm	Dichloromethane
Absorption Maximum (λabs)	~630 nm	Dichloromethane
Emission Maximum (λem)	~650 nm	Dichloromethane
Quantum Yield (Φ)	~0.65	Dichloromethane

Experimental Protocol: Determination of Molar Extinction Coefficient

The molar extinction coefficient is a fundamental parameter that quantifies how strongly a substance absorbs light at a particular wavelength. The determination of this value for Squarylium dye III is achieved through UV-Vis spectrophotometry, following the Beer-Lambert Law.

Materials and Instrumentation:

• Squarylium dye III

• Dichloromethane (spectroscopic grade)

• Volumetric flasks

• Micropipettes

• Quartz cuvettes (1 cm path length)

• UV-Vis Spectrophotometer (e.g., Cary 3)

Procedure:

• Stock Solution Preparation: Accurately weigh a small amount of Squarylium dye III and dissolve it in a known volume of dichloromethane to prepare a stock solution of a specific concentration.

• Serial Dilutions: Prepare a series of dilutions from the stock solution with varying concentrations.

• Spectrophotometric Measurement:

  • Set the spectrophotometer to scan a wavelength range that includes the absorption maximum of the dye (~630 nm).

  • Use a quartz cuvette filled with dichloromethane as the blank to calibrate the instrument.

  • Measure the absorbance of each diluted solution at the absorption maximum (λmax). The measurements that were taken of Squarylium III were done so with a spectral bandwidth of 1.0 nm, a signal averaging time of 0.133 sec, a data interval of 0.25 nm, and a scan rate of 112.5 nm/min.

• Data Analysis:

  • Plot a graph of absorbance versus concentration.

  • According to the Beer-Lambert Law (A = εcl), the slope of the resulting linear graph will be the molar extinction coefficient (ε) when the path length (l) is 1 cm.

Conceptual Workflow: Fluorescence Imaging

Squarylium dye III's high fluorescence quantum yield makes it an excellent candidate for use as a fluorescent probe in various imaging applications.[1] The following diagram illustrates a generalized workflow for utilizing such a dye in cellular imaging.

References

• 1. Buy Squarylium dye III | 43134-09-4 [smolecule.com]

Solubility of Squarylium dye III in aqueous and organic solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Squarylium dye III in both aqueous and organic media. Due to the limited availability of precise quantitative data in publicly accessible literature, this document focuses on qualitative solubility descriptions and outlines a robust experimental protocol for researchers to determine quantitative solubility in their specific applications.

Core Concepts and Molecular Characteristics

Squarylium dye III belongs to the squaraine class of organic dyes, characterized by a central electron-deficient four-membered squaric acid ring coupled with electron-donating aromatic groups. This zwitterionic structure is responsible for its intense absorption and fluorescence in the red to near-infrared (NIR) region, typically with an absorption maximum around 630 nm and an emission maximum near 650 nm.[1] However, this same molecular architecture contributes to its generally poor solubility in many common solvents. The planarity of the molecule can lead to strong intermolecular π-π stacking, promoting aggregation and reducing solubility, particularly in aqueous environments.

Data Presentation: Solubility of Squarylium Dye III

Solvent Class	Solvent Name	Solubility Description	Citation(s)
Aqueous	Water	Poorly soluble	[2]
Organic	Dichloromethane	Soluble / Dissolves well	[1][3]
Organic	Other Organic Solvents	Sparingly soluble in a few others	[1][3]

Experimental Protocols for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of Squarylium dye III. This method can be adapted for various solvents and is based on the principle of creating a saturated solution and then quantifying the dissolved dye concentration, often using UV-Vis spectrophotometry.

Objective: To determine the saturation solubility of Squarylium dye III in a specific solvent at a given temperature.

Materials:

• Squarylium dye III powder

• Solvent of interest (e.g., water, buffer, ethanol, DMSO)

• Volumetric flasks

• Centrifuge and centrifuge tubes or filtration apparatus (e.g., syringe filters with appropriate membrane)

• UV-Vis spectrophotometer

• Analytical balance

• Thermostatically controlled shaker or incubator

Methodology:

• Preparation of a Saturated Solution:

  • Add an excess amount of Squarylium dye III powder to a known volume of the solvent in a sealed container (e.g., a glass vial). The amount of dye added should be more than what is expected to dissolve to ensure saturation.

  • Equilibrate the mixture at a constant temperature using a shaker or incubator for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Separation of Undissolved Solid:

  • After equilibration, separate the undissolved solid from the saturated solution. This can be achieved by:

    • Centrifugation: Centrifuge the suspension at a high speed to pellet the undissolved dye.

    • Filtration: Filter the solution using a syringe filter that is compatible with the solvent and does not absorb the dye.

• Quantification of Dissolved Dye:

  • Carefully take a known volume of the clear supernatant (the saturated solution).

  • Dilute the saturated solution with the same solvent to a concentration that falls within the linear range of a pre-determined calibration curve.

  • Measure the absorbance of the diluted solution at the wavelength of maximum absorbance (λmax) for Squarylium dye III (approximately 627 nm in dichloromethane) using a UV-Vis spectrophotometer.

  • Use a calibration curve to determine the concentration of the dye in the diluted sample.

• Calculation of Solubility:

  • Calculate the concentration of the original saturated solution by accounting for the dilution factor.

  • Express the solubility in appropriate units, such as grams per liter (g/L) or moles per liter (mol/L).

Preparation of a Calibration Curve:

• Prepare a stock solution of Squarylium dye III of a known concentration in the solvent of interest.

• Perform a series of serial dilutions to create a set of standard solutions with decreasing, known concentrations.

• Measure the absorbance of each standard solution at the λmax.

• Plot a graph of absorbance versus concentration. This should yield a linear relationship according to the Beer-Lambert law. The equation of this line will be used to determine the concentration of the unknown saturated solution.

Visualization of Experimental Workflow

The logical flow of the experimental protocol for determining the solubility of Squarylium dye III is depicted in the following diagram.

Caption: Experimental workflow for determining the solubility of Squarylium dye III.

References

• 1. Buy Squarylium dye III | 43134-09-4 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. Squaraine dye - Wikipedia [en.wikipedia.org]

In-Depth Technical Guide: Photostability and Photobleaching of Squarylium Dye III

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the photostability and photobleaching characteristics of Squarylium dye III, a member of the indolenine-based squaraine dye family. This document details the dye's photophysical properties, available photostability data, experimental protocols for its assessment, and the proposed mechanisms governing its photodegradation.

Core Concepts: Photostability and Photobleaching

Photostability refers to a molecule's resistance to chemical change upon absorbing light. For fluorescent dyes like Squarylium dye III, high photostability is crucial for applications requiring prolonged or intense light exposure, such as fluorescence microscopy, high-throughput screening, and in vivo imaging. Photobleaching, the irreversible destruction of a fluorophore's structure due to light exposure, is a key limitation that can lead to signal loss and artifacts in imaging experiments. Understanding the factors that influence photostability and the mechanisms of photobleaching is essential for optimizing the use of fluorescent probes in research and drug development.

Photophysical and Photochemical Properties of Squarylium Dye III

Squarylium dye III, a symmetrical squaraine dye derived from 2,3,3-trimethyl-3H-indolium, exhibits intense absorption and fluorescence in the red to near-infrared (NIR) region of the electromagnetic spectrum. Its core structure consists of a central, electron-deficient four-membered squaric acid ring flanked by two electron-donating indolenine moieties. This donor-acceptor-donor (D-A-D) architecture is responsible for its characteristic sharp and intense absorption bands.

A study by Wang et al. (2010) on a closely related 1-(Carbamoylmethyl)-3H-indolium squaraine dye, referred to as "dye III," provides valuable insights into its photophysical properties.[1]

Table 1: Photophysical and Photochemical Properties of Squarylium Dye III

Property	Value	Solvent/Conditions	Reference
Absorption Maximum (λ_abs)	~645 nm	Methanol
Emission Maximum (λ_em)	~665 nm	Methanol
Molar Extinction Coefficient (ε)	1.89 x 10^5 M⁻¹cm⁻¹	Methanol
Fluorescence Quantum Yield (Φ_f)	0.28	Methanol
Photostability	Moderate to Good	Aqueous buffer with BSA

Photostability of Squarylium Dye III

Squarylium dyes are generally recognized for their good photostability compared to other classes of organic dyes, such as cyanines. The rigid and planar structure of the squaraine core contributes to this stability by limiting non-radiative decay pathways.

In the study by Wang et al. (2010), the photostability of dye III was evaluated in an aqueous buffer solution containing bovine serum albumin (BSA). The fluorescence intensity of the dye was monitored over time while being irradiated with a xenon lamp. The results indicated that the introduction of alkylcarbamoylmethyl groups in dye III led to improved photostability in water compared to a typical ethyl squarylium dye. While a specific photobleaching quantum yield was not reported, the fluorescence decay curve showed that the dye retained a significant portion of its fluorescence after 60 minutes of continuous irradiation, highlighting its suitability for applications requiring a degree of photostability.

It is important to note that the photostability of squarylium dyes can be influenced by several factors, including:

• Solvent Environment: The polarity and viscosity of the solvent can affect the rates of photobleaching reactions.

• Presence of Oxygen: Molecular oxygen is a key mediator of photobleaching for many dyes, leading to the formation of reactive oxygen species (ROS).

• Irradiation Intensity: Higher light intensities can accelerate photobleaching.

• Molecular Aggregation: The formation of aggregates can alter the photophysical properties and photostability of the dye.

Experimental Protocols for Photostability Assessment

A standardized protocol for assessing the photostability of fluorescent dyes is crucial for comparing the performance of different probes. The following is a generalized experimental protocol based on common practices for evaluating dye photostability in solution.

Objective: To quantify the rate of photobleaching of Squarylium dye III in a specific solvent under controlled irradiation.

Materials:

• Squarylium dye III

• Spectroscopy-grade solvent (e.g., methanol, DMSO, or an aqueous buffer)

• Quartz cuvette

• Broadband light source (e.g., Xenon arc lamp) with a suitable bandpass filter to select the excitation wavelength range.[2][3]

• Spectrofluorometer or a UV-Vis spectrophotometer

• Radiometer to measure the light intensity

Procedure:

• Sample Preparation: Prepare a stock solution of Squarylium dye III in the chosen solvent. Dilute the stock solution to a working concentration that gives an absorbance of approximately 0.05 at the absorption maximum to minimize inner filter effects.

• Initial Measurement: Record the initial absorbance spectrum and fluorescence emission spectrum of the sample.

• Irradiation: Place the cuvette containing the dye solution in a temperature-controlled sample holder and expose it to the light from the xenon lamp. The light beam should be directed through the center of the cuvette.

• Time-course Monitoring: At regular time intervals, stop the irradiation and record the absorbance and/or fluorescence spectrum of the sample.

• Data Analysis:

  • Plot the absorbance at the maximum absorption wavelength or the integrated fluorescence intensity as a function of irradiation time.

  • The photobleaching rate can be determined by fitting the decay curve to an appropriate kinetic model (e.g., first-order decay).

  • The photobleaching quantum yield (Φ_b) can be calculated if the photon flux of the light source is known.

Diagram 1: Experimental Workflow for Photostability Assessment

References

• 1. The synthesis and photostability of novel squarylium indocyanine dyes | Semantic Scholar [semanticscholar.org]
• 2. Synthesis and a Photo-Stability Study of Organic Dyes for Electro-Fluidic Display - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Squarylium Dye III Derivatives: A Technical Guide for Researchers and Drug Development Professionals

An in-depth exploration of the synthesis, properties, and applications of Squarylium Dye III derivatives in biomedical research and therapy.

Squarylium dye III and its derivatives represent a versatile class of organic molecules characterized by a unique four-membered squaric acid core flanked by electron-donating groups. This structure imparts remarkable photophysical properties, including intense absorption and fluorescence in the red to near-infrared (NIR) region, high molar extinction coefficients, and good photostability. These characteristics make them highly valuable tools in various biomedical applications, ranging from high-resolution cellular imaging to advanced photodynamic therapy. This technical guide provides a comprehensive overview of the synthesis, key properties, and experimental applications of Squarylium dye III derivatives for researchers, scientists, and professionals in drug development.

Core Properties and Photophysical Data

The photophysical properties of Squarylium dye III derivatives can be finely tuned by modifying the peripheral electron-donating groups and the central squaric acid core. These modifications influence the intramolecular charge transfer, which in turn dictates the absorption and emission wavelengths, quantum yield, and Stokes shift. The following tables summarize the key photophysical data for a selection of Squarylium dye III derivatives.

Derivative	R1	R2	Solvent	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Quantum Yield (Φ_F)	Reference
SQ-1	H	H	Chloroform	632	656	250,000	0.65
SQ-2	Br	H	Chloroform	635	660	230,000	0.45
SQ-3	I	H	Chloroform	635	662	210,000	0.15
SQ-4	H	N(CH₃)₂	Chloroform	645	670	280,000	0.70
Indolenine-SQ	-	-	Chloroform	~630	~650	-	~0.65
Benzoindole-SQ	-	-	Serum	-	-	-	High

Table 1: Photophysical Properties of Symmetrical Squarylium Dye III Derivatives. The nature of the substituent on the aniline ring significantly impacts the quantum yield, with heavier halogens leading to a decrease due to the heavy atom effect.

Derivative	Donor 1	Donor 2	Solvent	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Reference
Unsym-SQ-1	Aniline	N,N-dimethylaniline	Chloroform	640	665	260,000
Unsym-SQ-2	Indolenine	Benzothiazole	Chloroform	655	678	-

Table 2: Photophysical Properties of Unsymmetrical Squarylium Dye III Derivatives. The combination of different donor groups allows for further tuning of the spectral properties.

Experimental Protocols

This section provides detailed methodologies for key experiments involving Squarylium dye III derivatives, from their synthesis to their application in cellular imaging and photodynamic therapy.

Synthesis of Squarylium Dye III Derivatives

General Procedure for Symmetrical Squarylium Dyes:

The synthesis of symmetrical squarylium dyes is typically a one-step condensation reaction between squaric acid and two equivalents of an electron-rich aromatic or heterocyclic compound.

• Materials: Squaric acid, N,N-dimethylaniline (or other aniline derivative), n-butanol, toluene, Dean-Stark apparatus.

• Procedure:

  • A mixture of squaric acid (1 mmol) and the aniline derivative (2.2 mmol) is refluxed in a 1:1 mixture of n-butanol and toluene using a Dean-Stark apparatus to remove water.

  • The reaction is monitored by thin-layer chromatography (TLC).

  • Upon completion, the solvent is removed under reduced pressure.

  • The crude product is purified by column chromatography on silica gel to yield the desired symmetrical squarylium dye.

The Core Principles of Squarylium Dye III as a Fluorescent Probe: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the fundamental principles and practical applications of Squarylium dye III as a versatile fluorescent probe. Squarylium dyes are a class of organic molecules known for their intense absorption and fluorescence in the red to near-infrared (NIR) region of the electromagnetic spectrum. This property, combined with their high photochemical stability, makes them valuable tools in various biological and biomedical research areas, including fluorescence imaging, biosensing, and diagnostics.

Fundamental Principles of Squarylium Dye III

Squarylium dye III belongs to the squaraine dye family, characterized by a unique four-membered squaric acid core flanked by electron-donating aromatic or heterocyclic groups. This structural arrangement results in a highly conjugated system responsible for the dye's distinct photophysical properties.

The core principle behind its use as a fluorescent probe lies in its ability to absorb light at a specific wavelength and subsequently emit light at a longer wavelength. This phenomenon, known as fluorescence, allows for the detection and visualization of target molecules or cellular structures with high sensitivity and specificity. The large Stokes shift (the difference between the absorption and emission maxima) of Squarylium dye III is advantageous as it minimizes self-quenching and improves the signal-to-noise ratio.

The fluorescence of Squarylium dye III can be modulated by its environment. Factors such as solvent polarity, pH, and binding to macromolecules can influence its photophysical properties. This sensitivity to the local environment is a key feature that is exploited in the design of "smart" fluorescent probes that can report on specific physiological parameters or the presence of particular analytes.

Photophysical Properties of Squarylium Dye III

The utility of a fluorescent probe is largely determined by its photophysical characteristics. Squarylium dye III exhibits several favorable properties that make it a robust and reliable tool for fluorescence-based applications.

Property	Value	Solvent	Reference
Absorption Maximum (λabs)	~627 - 630 nm	Dichloromethane
Emission Maximum (λem)	~650 nm	Dichloromethane
Molar Extinction Coefficient (ε)	309,000 cm-1M-1	Dichloromethane
Quantum Yield (Φ)	~0.65	Dichloromethane
Photochemical Stability	High

Key Applications and Experimental Protocols

Squarylium dye III has found applications in a variety of research areas owing to its excellent optical properties. This section outlines some of the key applications and provides generalized experimental protocols.

Fluorescence Imaging of Cells

Squarylium dye III can be used to stain and visualize cellular structures. Its lipophilic nature allows it to readily cross cell membranes and accumulate in intracellular compartments.

Experimental Protocol: General Staining of Live Cells

This protocol provides a general guideline for staining live cells with Squarylium dye III. Optimization of dye concentration and incubation time may be required for different cell types and experimental conditions.

• Cell Preparation: Plate cells on a suitable imaging dish or slide and culture until they reach the desired confluency.

• Dye Preparation: Prepare a stock solution of Squarylium dye III in a suitable organic solvent such as dimethyl sulfoxide (DMSO). The final working concentration typically ranges from 1 to 10 µM in cell culture medium.

• Staining: Remove the culture medium and wash the cells with phosphate-buffered saline (PBS). Add the Squarylium dye III working solution to the cells and incubate for 15-30 minutes at 37°C.

• Washing: Remove the staining solution and wash the cells two to three times with PBS to remove any unbound dye.

• Imaging: Add fresh culture medium or imaging buffer to the cells. Visualize the stained cells using a fluorescence microscope equipped with appropriate filters for the absorption and emission wavelengths of Squarylium dye III.

Labeling of Biomolecules

Squarylium dye III can be chemically modified to include reactive groups that allow for its conjugation to biomolecules such as proteins and nucleic acids. This enables the specific labeling and tracking of these molecules in biological systems.

Experimental Protocol: General Antibody Conjugation

This protocol describes a general method for conjugating an amine-reactive derivative of Squarylium dye III (e.g., an NHS ester) to an antibody.

• Antibody Preparation: Dialyze the antibody against a suitable conjugation buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3) to remove any interfering substances. Adjust the antibody concentration to 1-2 mg/mL.

• Dye Preparation: Dissolve the amine-reactive Squarylium dye III derivative in anhydrous DMSO to prepare a stock solution.

• Conjugation Reaction: While gently vortexing, add the dye stock solution to the antibody solution. The molar ratio of dye to antibody will need to be optimized, but a starting point of 10:1 to 20:1 is common. Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

• Purification: Remove the unconjugated dye by gel filtration (e.g., using a Sephadex G-25 column) or dialysis against PBS.

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and the absorption maximum of the dye. The purified conjugate is now ready for use in immunoassays or immunofluorescence staining.

Sensing of Metal Ions

The fluorescence of Squarylium dye III can be quenched or enhanced upon binding to specific metal ions. This property allows for its use as a fluorescent sensor for the detection of these ions. For instance, the fluorescence of certain squarylium dyes is quenched in the presence of Fe(III) or Co(II) ions.

Experimental Protocol: General Metal Ion Detection

This protocol outlines a general procedure for detecting a specific metal ion using Squarylium dye III as a fluorescent probe.

• Probe Solution: Prepare a solution of Squarylium dye III in a suitable buffer.

• Sample Preparation: Prepare the sample solution containing the suspected metal ion.

• Measurement: Add the sample solution to the Squarylium dye III solution.

• Analysis: Measure the fluorescence intensity of the solution using a fluorometer. A change in fluorescence intensity (quenching or enhancement) compared to a control solution without the metal ion indicates the presence of the ion. A calibration curve can be generated by measuring the fluorescence response to known concentrations of the metal ion.

Visualizing Workflows and Principles

To better illustrate the practical application and underlying principles of Squarylium dye III, the following diagrams have been generated using Graphviz.

General workflow for fluorescence microscopy using Squarylium dye III.

Workflow for conjugating Squarylium dye III to an antibody.

Simplified Jablonski diagram illustrating the principle of fluorescence.

Conclusion

Squarylium dye III is a powerful fluorescent probe with a range of applications

Squarylium dye III CAS number and chemical information

CAS Number: 43134-09-4

This technical guide provides an in-depth overview of Squarylium dye III, a versatile near-infrared (NIR) fluorescent probe. It is intended for researchers, scientists, and drug development professionals interested in its chemical properties, synthesis, and applications in advanced cellular imaging.

Core Chemical Information

Squarylium dye III, also known as bis(4-(dimethylamino)phenyl)squaraine, is a symmetrical squaraine dye. Its core structure consists of a central, electron-deficient four-membered cyclobutene ring derived from squaric acid, and two electron-donating N,N-dimethylaniline groups. This donor-acceptor-donor (D-A-D) architecture is responsible for its distinct photophysical properties.

Physicochemical Properties

Property	Value	Reference
CAS Number	43134-09-4
Molecular Formula	C₂₀H₂₀N₂O₂
Molecular Weight	320.39 g/mol
Appearance	Crystalline solid
Solubility	Soluble in organic solvents like dichloromethane and DMSO
Absorption Maximum (λmax)	~630-647 nm (in organic solvents)
Emission Maximum (λem)	~650-670 nm (in organic solvents)
Molar Extinction Coefficient (ε)	High, in the order of 10⁵ M⁻¹cm⁻¹
Fluorescence Quantum Yield (ΦF)	~0.65 (in dichloromethane)

Synthesis and Characterization

The synthesis of Squarylium dye III is typically achieved through the condensation of squaric acid with two equivalents of an electron-rich aromatic compound, in this case, N,N-dimethylaniline.

Experimental Protocol: Synthesis of Squarylium Dye III

Materials:

• Squaric acid

• N,N-dimethylaniline

• 1-Butanol

• Toluene

• Dean-Stark apparatus

• Reflux condenser

• Silica gel for column chromatography

• Solvents for chromatography (e.g., dichloromethane, methanol)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine squaric acid (1 equivalent) and N,N-dimethylaniline (2 equivalents).

• Solvent Addition: Add a mixture of 1-butanol and toluene (e.g., a 1:1 or 2:1 v/v ratio) to the flask. The solvent mixture facilitates the azeotropic removal of water, which is a byproduct of the condensation reaction.

• Reflux: Heat the reaction mixture to reflux. The reaction progress can be monitored by observing the formation of the intensely colored dye. The reaction is typically refluxed for several hours until completion.

• Workup: After the reaction is complete, allow the mixture to cool to room temperature. The crude product may precipitate out of the solution. The solvent is removed under reduced pressure.

• Purification: The crude Squarylium dye III is purified by column chromatography on silica gel. A gradient of solvents, such as dichloromethane and methanol, can be used to elute the pure dye.

• Characterization: The purified dye is characterized by standard analytical techniques:

  • NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

  • Mass Spectrometry (MS): To verify the molecular weight.

  • UV-Vis Spectroscopy: To determine the absorption maximum.

  • Fluorometry: To measure the emission maximum and fluorescence quantum yield.

Application in Live-Cell Super-Resolution Microscopy

A significant application of Squarylium dye III and its derivatives is in live-cell super-resolution imaging, particularly in Single-Molecule Localization Microscopy (SMLM). This is enabled by the dye's unique property of spontaneous fluorescence "blinking" under physiological conditions.

Mechanism of Spontaneous Blinking

The electron-deficient central squaraine ring is susceptible to nucleophilic attack by intracellular species such as glutathione (GSH) or hydroxide ions (OH⁻). This reversible nucleophilic addition leads to a temporary, non-fluorescent state of the dye. The subsequent dissociation of the nucleophile restores the dye's fluorescent state. This stochastic switching between the "on" (fluorescent) and "off" (dark) states allows for the precise localization of individual molecules, enabling the reconstruction of a super-resolved image.

Protocols & Analytical Methods

Application Notes and Protocols: Conjugation of Squarylium Dye III to Antibodies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Squarylium dyes are a class of organic fluorophores known for their intense absorption and emission in the red to near-infrared (NIR) region of the electromagnetic spectrum. Squarylium Dye III, specifically, exhibits a maximal absorption (λmax) at approximately 622-630 nm and emission (λem) around 650 nm, making it a valuable tool for various biological imaging applications where minimizing autofluorescence from endogenous molecules is critical. Antibody-dye conjugates are powerful reagents in research and diagnostics, enabling the specific targeting and visualization of antigens in a wide array of assays, including flow cytometry, immunofluorescence microscopy, and in vivo imaging.

This document provides a detailed protocol for the covalent conjugation of a modified Squarylium Dye III to antibodies. The most common and robust method for labeling antibodies is through the reaction of an N-hydroxysuccinimide (NHS) ester-activated dye with the primary amine groups of lysine residues on the antibody. It is important to note that commercially available Squarylium Dye III does not typically possess a reactive handle for direct conjugation. Therefore, it must first be synthesized or procured with a functional group, such as a carboxylic acid, which can then be activated to an NHS-ester.

Principle of Conjugation

The conjugation process involves a two-stage chemical reaction. First, the carboxylic acid group on a modified Squarylium Dye III is activated using a carbodiimide, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS. This reaction forms a semi-stable NHS ester of the squarylium dye. In the second stage, this amine-reactive NHS ester is introduced to the antibody solution. The NHS ester reacts with the primary amines (-NH₂) on the side chains of lysine residues and the N-terminus of the antibody, forming a stable amide bond and releasing the NHS leaving group. The reaction is typically performed at a slightly alkaline pH (8.0-8.5) to ensure that the lysine residues are deprotonated and thus nucleophilic.

Materials and Reagents

For Dye Activation (if starting from a carboxylated dye):

• Carboxylated Squarylium Dye III derivative

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS) or Sulfo-NHS

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Activation Buffer (e.g., 0.1 M MES, pH 6.0)

For Antibody Conjugation:

• Antibody to be labeled (in an amine-free buffer, e.g., PBS)

• NHS-ester activated Squarylium Dye III

• Reaction Buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5)

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0 or 1 M glycine)

• Purification Column (e.g., Sephadex G-25 size-exclusion column)

• Phosphate-Buffered Saline (PBS), pH 7.4

Experimental Protocols

Part 1: Activation of Carboxylated Squarylium Dye III (Preparation of NHS-ester)

This protocol outlines the general procedure for activating a squarylium dye that has a carboxylic acid functional group.

• Dissolve the Carboxylated Dye: Prepare a 10 mM stock solution of the carboxylated Squarylium Dye III in anhydrous DMF or DMSO.

• Prepare Activation Reagents: Prepare fresh 100 mM stock solutions of EDC and NHS (or Sulfo-NHS) in an appropriate anhydrous solvent (e.g., DMF, DMSO) or activation buffer.

• Activation Reaction:

  • In a microcentrifuge tube, mix the carboxylated dye solution with a 1.5 to 2-fold molar excess of both EDC and NHS.

  • Incubate the reaction mixture at room temperature for 1-2 hours with gentle stirring, protected from light.

  • The resulting solution contains the activated Squarylium Dye III-NHS ester and can be used immediately for antibody conjugation.

Part 2: Conjugation of Squarylium Dye III-NHS Ester to Antibody

• Antibody Preparation:

  • Dissolve the antibody in the Reaction Buffer (0.1 M sodium bicarbonate, pH 8.3-8.5) to a final concentration of 2-5 mg/mL.

  • Ensure the antibody solution is free of amine-containing substances like Tris or glycine, and stabilizers like bovine serum albumin (BSA), as these will compete with the antibody for reaction with the NHS ester.

• Conjugation Reaction:

  • While gently vortexing the antibody solution, add the freshly prepared Squarylium Dye III-NHS ester solution dropwise.

  • The molar ratio of dye to antibody is a critical parameter that influences the degree of labeling (DOL). A starting point is to use a 10- to 20-fold molar excess of the dye. This ratio may require optimization for each specific antibody and dye.

  • Incubate the reaction mixture for 1-2 hours at room temperature with continuous gentle stirring or rocking, protected from light.

• Quenching the Reaction (Optional but Recommended):

  • To stop the labeling reaction, add the Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0) to a final concentration of 50-100 mM.

  • Incubate for an additional 15-30 minutes at room temperature. This will hydrolyze any unreacted NHS-ester groups.

Part 3: Purification of the Antibody-Dye Conjugate

Purification is essential to remove unconjugated dye and reaction byproducts. Size-exclusion chromatography is a commonly used method.

• Prepare the Chromatography Column:

  • Equilibrate a Sephadex G-25 (or similar) size-exclusion chromatography column with PBS (pH 7.4) according to the manufacturer's instructions.

• Separate the Conjugate:

  • Apply the quenched reaction mixture to the top of the equilibrated column.

  • Elute the conjugate with PBS. The antibody-dye conjugate, being a larger molecule, will elute first, while the smaller, unconjugated dye molecules will be retained longer in the column.

  • Collect the fractions. The first colored band to elute will be the antibody-dye conjugate.

• Storage:

  • Pool the fractions containing the purified conjugate.

  • The concentration of the conjugate can be determined spectrophotometrically (see Part 4).

  • For short-term storage, keep the conjugate at 4°C. For long-term storage, add a cryoprotectant like glycerol to a final concentration of 50% and store at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Part 4: Characterization of the Conjugate - Determining the Degree of Labeling (DOL)

The Degree of Labeling (DOL) is the average number of dye molecules conjugated to each antibody molecule. It is determined by measuring the absorbance of the purified conjugate at 280 nm (for the antibody) and at the λmax of the dye.

• Spectrophotometric Measurement:

  • Measure the absorbance of the purified antibody-dye conjugate solution at 280 nm (A₂₈₀) and at the absorption maximum of Squarylium Dye III (~622 nm in aqueous buffer) (A_dye).

• DOL Calculation:

  • The concentration of the antibody is calculated using the following formula, which corrects for the dye's absorbance at 280 nm: Antibody Concentration (M) = [A₂₈₀ - (A_dye × CF)] / ε_antibody

    Where:

    • A₂₈₀ is the absorbance of the conjugate at 280 nm.

    • A_dye is the absorbance of the conjugate at the λmax

Application Notes and Protocols: Squarylium Dye III for the Detection of Specific Metal Ions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Squarylium dyes are a class of organic compounds characterized by their intense absorption and fluorescence in the red to near-infrared (NIR) region.[1] This property, combined with their high photochemical stability and quantum yield, makes them excellent candidates for various sensing applications.[1] Squarylium dye III, in particular, has demonstrated significant potential as a chemosensor for the detection of various metal ions. This document provides detailed application notes and protocols for the use of Squarylium dye III in the selective detection of specific metal ions, including Iron (Fe³⁺), Copper (Cu²⁺), and Cobalt (Co²⁺).

The detection mechanism of squarylium dyes typically involves a coordination interaction between the metal ion and the oxygen or nitrogen atoms within the dye's molecular structure.[2] This interaction leads to a measurable change in the dye's photophysical properties, such as a shift in the absorption or emission spectra, or a quenching of the fluorescence intensity.[3][4] These changes can be monitored using spectrophotometry or spectrofluorometry to quantify the concentration of the target metal ion.

Quantitative Data Summary

The following tables summarize the key quantitative data for the detection of specific metal ions using squarylium-based dyes. While the data may be derived from various squaraine dye derivatives, it provides a valuable reference for experiments with Squarylium dye III.

Table 1: Detection of Iron (Fe³⁺)

Parameter	Value	Solvent/Buffer	Detection Method	Reference
Detection Limit (LOD)	6.24 x 10⁻⁸ M	Tetrahydrofuran	Fluorescence Quenching	[3]
Detection Limit (LOD)	14.17 µM	Acetonitrile	UV-Vis Absorption	[2]
Linear Range	15 - 55 µM	Acetonitrile	UV-Vis Absorption	[2]
Binding Constant (Kₐ)	1.14 x 10⁴ M⁻¹	Deionized Water	Not Specified	[5]
Stability Constant (Kₛ)	3.14 x 10⁶ M⁻¹	Not Specified	Not Specified	[3]
Molar Ratio (Metal:Dye)	1:1	Not Specified	Not Specified	[3][4]

Table 2: Detection of Copper (Cu²⁺)

Parameter	Value	Solvent/Buffer	Detection Method	Reference
Detection Limit (LOD)	2 µM	Acetonitrile/H₂O (9:1 v/v)	Colorimetric	[6]
Detection Limit (LOD)	6.06 µM	Acetonitrile	UV-Vis Absorption	[2]
Detection Limit (LOD)	6.5 x 10⁻¹⁰ M	DMF/Acetonitrile (1:99 v/v)	UV-Vis Absorption	[1]
Linear Range	2 - 200 µM	Acetonitrile/H₂O (9:1 v/v)	Colorimetric	[6]
Linear Range	1 nM - 50 µM	DMF/Acetonitrile (1:99 v/v)	UV-Vis Absorption	[1]
Association Constant	2.32 x 10⁴ M⁻¹	DMF/Acetonitrile (1:99 v/v)	Not Specified	[1]
Molar Ratio (Metal:Dye)	2:1 (Dye:Metal)	DMF/Acetonitrile (1:99 v/v)	Not Specified	[1]

Table 3: Detection of Cobalt (Co²⁺)

Parameter	Value	Solvent/Buffer	Detection Method	Reference
Detection Limit (LOD)	1.55 x 10⁻⁸ M	Tetrahydrofuran	Fluorescence Quenching	[3]
Stability Constant (Kₛ)	2.64 x 10⁵ M⁻¹	Not Specified	Not Specified	[3]
Molar Ratio (Metal:Dye)	1:1	Not Specified	Not Specified	[3]

Experimental Protocols

Preparation of Stock Solutions

a. Squarylium Dye III Stock Solution:

• Weigh a precise amount of Squarylium dye III powder.

• Dissolve the dye in a suitable organic solvent such as Dimethyl Sulfoxide (DMSO)[7], dichloromethane[8], or acetonitrile[2] to prepare a stock solution of high concentration (e.g., 1-10 mM).

• Store the stock solution in a dark, airtight container at 4°C to prevent degradation.

b. Metal Ion Stock Solutions:

• Use high-purity salts of the metal ions to be tested (e.g., FeCl₃, CuCl₂, CoCl₂).

• Prepare individual stock solutions of each metal ion in deionized water or a suitable buffer at a concentration of 10-100 mM.[7]

• Store the metal ion solutions at room temperature or 4°C as appropriate for their stability.

General Protocol for Metal Ion Detection using UV-Vis Spectroscopy

This protocol describes a general procedure for detecting metal ions based on changes in the absorption spectrum of Squarylium dye III.

• Preparation of Working Solutions:

  • Dilute the Squarylium dye III stock solution with the chosen solvent or buffer to a final concentration that gives an absorbance reading between 0.5 and 1.0 at its λ_max (typically around 10-100 µM).[7]

  • Prepare a series of metal ion solutions of varying concentrations by diluting the metal ion stock solution.

• Spectroscopic Measurement:

  • In a cuvette, mix a fixed volume of the Squarylium dye III working solution with a specific volume of the metal ion solution. The final volume should be consistent for all measurements.

  • Allow the solution to incubate for a specific period (e.g., 2-10 minutes) to ensure the complexation reaction reaches equilibrium.[2]

  • Record the UV-Vis absorption spectrum of the solution over a relevant wavelength range (e.g., 350-750 nm).[7]

  • Use a solution containing only the Squarylium dye III working solution as a blank or reference.

• Data Analysis:

  • Monitor the changes in the absorbance at the λ_max of the dye or the appearance of new absorption bands upon the addition of the metal ion.

  • Plot the change in absorbance against the concentration of the metal ion to generate a calibration curve.

  • Determine the detection limit, linear range, and other quantitative parameters from the calibration curve.

General Protocol for Metal Ion Detection using Fluorescence Spectroscopy

This protocol outlines the detection of metal ions through the quenching of Squarylium dye III's fluorescence.

• Preparation of Working Solutions:

  • Prepare a dilute working solution of Squarylium dye III (e.g., 1-10 µM) in a suitable solvent.[2]

  • Prepare a series of metal ion solutions of different concentrations.

• Fluorometric Measurement:

  • In a fluorescence cuvette, add a fixed volume of the Squarylium dye III working solution.

  • Add increasing volumes of the metal ion solution to the cuvette.

  • After each addition, mix the solution thoroughly and allow for an incubation period.

  • Measure the fluorescence emission spectrum at a specific excitation wavelength (e.g., 620 nm).[2]

• Data Analysis:

  • Observe the decrease in fluorescence intensity at the emission maximum of the dye.

  • Plot the fluorescence intensity (or the ratio of initial to final intensity, F₀/F) against the metal ion concentration.

  • Calculate the detection limit and other relevant parameters from the resulting plot.

Visualizations

Signaling Pathway of Metal Ion Detection

References

• 1. Synthesis and Characterization of Newly Designed and Highly Solvatochromic Double Squaraine Dye for Sensitive and Selective Recognition towards Cu2+ - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NIR squaraine dyes for dual colorimetric and fluorescent determination of Fe3+, Cu2+, and Hg2+ ions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NIR squaraine dyes for dual colorimetric and fluorescent determination of Fe3+, Cu2+, and Hg2+ ions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. chemistryjournal.net [chemistryjournal.net]

Application Notes and Protocols: Squarylium Dye III for Single-Molecule Tracking Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Squarylium dye III for single-molecule tracking (SMT) experiments. This far-red fluorescent probe offers exceptional brightness and photostability, and exhibits spontaneous blinking behavior under specific conditions, making it a powerful tool for elucidating molecular dynamics at the single-molecule level.

Introduction to Squarylium Dye III

Squarylium dye III is a member of the squaraine class of organic dyes, characterized by a unique four-membered squaric acid core.[1] This structure results in intense absorption and fluorescence in the red to near-infrared (NIR) region of the spectrum.[1] Its favorable photophysical properties, including a high molar extinction coefficient and quantum yield, make it an excellent candidate for demanding single-molecule imaging applications where high signal-to-noise is paramount.[1][2]

Recent studies have revealed that certain squaraine dyes exhibit spontaneous fluorescence blinking in aqueous environments due to a reversible nucleophilic attack on the electron-deficient squaraine core.[3][4] This intrinsic blinking eliminates the need for complex imaging buffers with harsh reducing agents often required for other super-resolution techniques, simplifying experimental setups and improving cell viability in live-cell imaging.[3][5]

Photophysical Properties of Squarylium Dye III

The performance of a fluorophore in single-molecule experiments is dictated by its photophysical characteristics. Below is a summary of the key quantitative data for Squarylium dye III and related spontaneously blinking squaraine dyes.

Property	Value	Solvent/Conditions	Reference
Absorption Maximum (λ_max_)	~630 nm	Dichloromethane	[1]
Emission Maximum (λ_em_)	~650 nm	Dichloromethane	[1]
Molar Extinction Coefficient (ε)	309,000 cm⁻¹M⁻¹	Dichloromethane	[6]
Fluorescence Quantum Yield (Φ_f_)	~0.65	Dichloromethane	[1]
Duty Cycle (for blinking)	~0.1%	Physiological buffer	[3][4]
Photon Emission Rate	~6 x 10⁴ photons/s	400 W/cm² illumination	[3][4]

Experimental Protocols

Protein Labeling with Squarylium Dye III

For single-molecule tracking, it is crucial to label the protein of interest with a single fluorophore. This can be achieved using reactive versions of Squarylium dye III, such as N-hydroxysuccinimidyl (NHS) esters for targeting primary amines (e.g., lysine residues) or maleimides for targeting free thiols (e.g., cysteine residues).

Protocol for Labeling with Squarylium Dye III NHS Ester:

• Protein Preparation: Dissolve the protein of interest in an amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3) to a concentration of 1-5 mg/mL. Ensure the buffer does not contain primary amines (e.g., Tris) or ammonium salts.

• Dye Preparation: Dissolve the Squarylium dye III NHS ester in anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to a concentration of 10 mg/mL immediately before use.

• Labeling Reaction: Add the dye solution to the protein solution at a molar ratio of 5-10 moles of dye per mole of protein. The optimal ratio may need to be determined empirically.

• Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from light.

• Purification: Remove the unreacted dye by passing the solution through a gel filtration column (e.g., Sephadex G-25) pre-equilibrated with a suitable storage buffer (e.g., PBS, pH 7.4). The labeled protein will elute first.

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the protein at 280 nm and the dye at its absorption maximum (~630 nm). A DOL of 0.5-1 is ideal for single-molecule studies.

Protocol for Labeling with Squarylium Dye III Maleimide:

• Protein Preparation: Dissolve the protein in a thiol-free buffer (e.g., PBS, pH 7.0-7.5) at a concentration of 1-5 mg/mL. If necessary, reduce any disulfide bonds by incubating with a reducing agent like TCEP (tris(2-carboxyethyl)phosphine) for 30 minutes at room temperature, followed by removal of the reducing agent.

• Dye Preparation: Dissolve the Squarylium dye III maleimide in anhydrous DMF or DMSO to a concentration of 10 mg/mL immediately before use.

• Labeling Reaction: Add the dye solution to the protein solution at a molar ratio of 10-20 moles of dye per mole of protein.

• Incubation: Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from light.

• Purification: Separate the labeled protein from unreacted dye using a gel filtration column as described above.

• Characterization: Determine the DOL as described for NHS ester labeling.

Single-Molecule Imaging

The following protocol is designed to induce and leverage the spontaneous blinking of Squarylium dye III for single-molecule tracking.

Microscopy Setup:

• Microscope: An inverted microscope equipped with a high numerical aperture (NA ≥ 1.4) objective lens is required.

• Illumination: Total Internal Reflection Fluorescence (TIRF) or Highly Inclined and Laminated Optical sheet (HILO) illumination is recommended to minimize background fluorescence.[7]

• Laser: A laser line around 630-640 nm is suitable for excitation.

• Filters: Use a long-pass emission filter to block scattered laser light and collect the fluorescence emission above ~650 nm.

• Detector: A highly sensitive camera, such as an Electron Multiplying CCD (EMCCD) or a scientific CMOS (sCMOS) camera, is necessary for detecting single-molecule fluorescence.

Imaging Protocol:

• Sample Preparation: Immobilize the labeled protein of interest on a clean glass coverslip. The concentration should be low enough to ensure that individual molecules are well-separated.

• Imaging Buffer: Use a simple physiological buffer such as Phosphate-Buffered Saline (PBS) at pH 7.4. The spontaneous blinking of squaraine dyes is induced by biological nucleophiles like glutathione (GSH) or hydroxide ions present in such buffers.[3][4] For live-cell imaging, standard cell culture media can be used.

• Image Acquisition:

  • Laser Power: Use a laser power density in the range of 100-400 W/cm². Higher laser powers can increase the rate of blinking but may also lead to faster photobleaching.[3]

  • Exposure Time: Use short exposure times, typically between 20-50 milliseconds, to capture the dynamics of the moving molecules.[7]

  • Acquisition Duration: Acquire a time-lapse series of several thousand frames to capture a sufficient number of blinking events and molecular tracks.

Data Analysis Workflow

The analysis of single-molecule tracking data from blinking fluorophores involves localizing the individual molecules in each frame and then linking these localizations over time to reconstruct trajectories.

• Single-Molecule Localization:

  • Use software packages such as TrackMate (in Fiji/ImageJ), u-track, or similar algorithms to detect and localize the point spread function (PSF) of individual fluorescent molecules in each frame of the image sequence.[7]

  • The software fits a 2D Gaussian function to the intensity profile of each spot to determine its precise coordinates with sub-pixel accuracy.

• Trajectory Linking:

  • The localized positions from consecutive frames are linked together based on proximity and other parameters (e.g., maximum linking distance, gap-closing).

  • This step reconstructs the trajectories of individual molecules as they move over time.

• Data Analysis:

  • From the reconstructed trajectories, various quantitative parameters can be extracted, including:

    • Mean Squared Displacement (MSD): To characterize the mode of diffusion (e.g., free diffusion, confined diffusion, directed motion).

    • Diffusion Coefficient (D): To quantify the speed of molecular movement.

    • Residence Time: To determine how long a molecule remains in a specific area.

Visualizations

Signaling Pathway of Squarylium Dye Fluorescence

Caption: Fluorescence mechanism of Squarylium dye III.

Experimental Workflow for Single-Molecule Tracking

Caption: Workflow for a single-molecule tracking experiment.

References

• 1. Squaraine dye - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Squaraine Dyes Exhibit Spontaneous Fluorescence Blinking That Enables Live-Cell Nanoscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Squaraine Dyes Exhibit Spontaneous Fluorescence Blinking That Enables Live-Cell Nanoscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. F0712-0056 | C20H20N2O2 | CID 4260165 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]

Technical Notes & Optimization

Best practices for storing and handling Squarylium dye III

Technical Support Center: Squarylium Dye III

This guide provides best practices, troubleshooting advice, and frequently asked questions for researchers, scientists, and drug development professionals working with Squarylium dye III.

Frequently Asked Questions (FAQs)

Q1: How should I store Squarylium dye III powder?

A: Squarylium dye III powder should be stored in a tightly sealed container, protected from light, in a dry environment at 2-8°C[1]. For long-term storage, keeping it in a desiccator within this temperature range is recommended to prevent degradation from moisture and light.

Q2: What is the recommended solvent for preparing a stock solution?

A: Dichloromethane (DCM) is a highly recommended solvent as Squarylium dye III dissolves well in it[2][3]. Other organic solvents can also be used, but the dye generally has poor solubility in many common solvents[2]. It is advisable to test solubility in a small amount of your desired solvent before preparing a large stock solution.

Q3: Is Squarylium dye III photostable?

A: Squarylium dyes are known for their excellent photostability[3][4]. However, like any fluorescent dye, prolonged exposure to high-intensity light can lead to photobleaching. It is best practice to protect solutions from unnecessary light exposure by using amber vials or covering containers with aluminum foil.

Q4: What are the typical excitation and emission wavelengths for Squarylium dye III?

A: In dichloromethane, Squarylium dye III has a maximum absorption (excitation) peak at approximately 630 nm and a maximum fluorescence emission peak around 650 nm[2][3]. These values can shift slightly depending on the solvent environment[5].

Q5: Is this dye suitable for use in aqueous buffers?

A: Squarylium dyes, including Squarylium dye III, are known to have limitations in aqueous environments. Their large, hydrophobic structure can lead to aggregation in polar solutions, which often results in fluorescence quenching[4]. Additionally, the central squaraine core is susceptible to nucleophilic attack, which can be prevalent in aqueous solutions and lead to a loss of fluorescence[4][6]. Encapsulation or conjugation to biomolecules are strategies that have been used to mitigate these issues[3][4].

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or no fluorescence signal	Aggregation: The dye has aggregated in a polar or aqueous solvent, leading to self-quenching.[4]	Use a less polar solvent or prepare a more dilute solution. Consider using surfactants or encapsulating agents to prevent aggregation.
Nucleophilic Attack: The dye's core has reacted with nucleophiles (e.g., water, thiols like glutathione) in the medium, causing irreversible bleaching.[4][6]	Ensure the solvent is pure and free of nucleophilic contaminants. For biological experiments, be aware that endogenous nucleophiles can affect the dye's stability.[6]
Photobleaching: The sample was exposed to high-intensity light for an extended period.	Minimize light exposure. Use neutral density filters to reduce excitation intensity and acquire images with the shortest possible exposure time.
Incorrect Filter/Wavelength Settings: The excitation and emission wavelengths on the instrument are not set correctly for the dye.	Verify the instrument settings match the dye's spectral properties (Abs/Em ~630/650 nm).
Precipitate forms in solution	Poor Solubility: The concentration of the dye exceeds its solubility limit in the chosen solvent.[2]	Try a different solvent like dichloromethane where solubility is higher. Alternatively, sonicate the solution or gently warm it to aid dissolution. Always prepare a fresh solution if precipitation is observed.
Inconsistent fluorescence intensity between samples	Pipetting Inaccuracy: Inaccurate dispensing of the dye stock solution, especially at low volumes.	Use calibrated pipettes and ensure proper technique. For highly sensitive assays, consider preparing a master mix.
Solvent Evaporation: The solvent has evaporated, leading to an increase in dye concentration.	Keep vials and plates sealed whenever possible, especially when working with volatile solvents like dichloromethane.
pH Sensitivity: The fluorescence of the dye may be sensitive to the pH of the environment.[6]	Maintain a consistent pH across all samples and controls by using a suitable buffer system.

Quantitative Data

The following table summarizes the key physical and spectral properties of Squarylium dye III.

Property	Value	Solvent/Conditions
Molecular Formula	C₂₀H₂₀N₂O₂	-
Molecular Weight	320.39 g/mol	-
CAS Number	43134-09-4	-
Purity	≥98%	-
Absorption Maximum (λmax)	~627-630 nm	Dichloromethane
Molar Extinction Coefficient (ε)	309,000 cm⁻¹M⁻¹	at 627.3 nm in Dichloromethane[7]
Emission Maximum (λem)	~650 nm	Dichloromethane[2][3]
Fluorescence Quantum Yield (Φ)	~0.65	Dichloromethane[2][3]
Recommended Storage	2-8°C, dry, dark	Solid form[1]

Experimental Protocols

Protocol: Preparation of a Stock Solution and Measurement of Fluorescence Spectrum

• Materials:

  • Squarylium dye III (solid powder)

  • Dichloromethane (DCM), spectroscopy grade

  • Calibrated micropipettes

  • Vortex mixer

  • Sonicator (optional)

  • Amber glass vial or vial covered in aluminum foil

  • Spectrofluorometer

  • 1 cm pathlength quartz cuvette

• Procedure for 1 mM Stock Solution Preparation: a. Allow the vial of Squarylium dye III powder to equilibrate to room temperature before opening to prevent moisture condensation. b. Weigh out a precise amount of the dye powder (e.g., 0.32 mg for 1 mL of a 1 mM solution, based on a molecular weight of 320.39 g/mol ). c. Add the weighed powder to the amber vial. d. Add the appropriate volume of dichloromethane (e.g., 1 mL for a 1 mM solution). e. Tightly cap the vial and vortex thoroughly until the dye is completely dissolved. If necessary, briefly sonicate the solution to ensure full dissolution. f. Store the stock solution at 2-8°C, protected from light.

• Procedure for Fluorescence Spectrum Measurement: a. Turn on the spectrofluorometer and allow the lamp to warm up as per the manufacturer's instructions. b. Prepare a dilute working solution (e.g., 1 µM) from the stock solution by diluting it in dichloromethane. The final absorbance of this solution at the excitation wavelength should be less than 0.1 to avoid inner-filter effects. c. Transfer the dilute solution to the quartz cuvette. d. Place the cuvette in the spectrofluorometer. e. Set the excitation wavelength to 630 nm. f. Scan the emission spectrum from approximately 640 nm to 750 nm. g. Identify the wavelength of maximum emission intensity (~650 nm).

Visualizations

References

• 1. chemscene.com [chemscene.com]
• 2. Buy Squarylium dye III | 43134-09-4 [smolecule.com]
• 3. Squaraine dye - Wikipedia [en.wikipedia.org]
• 4. Squaraine Dyes: Molecular Design for Different Applications and Remaining Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Council on Undergraduate Research (CUR) - Synthesis and Characterization of a Water-Soluble Squaraine Dye [ncur.secure-platform.com]
• 6. Squaraine Dyes Exhibit Spontaneous Fluorescence Blinking That Enables Live-Cell Nanoscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PhotochemCAD | Squarylium dye III [photochemcad.com]

Cell viability and cytotoxicity of Squarylium dye III

Welcome to the technical support center for Squarylium dye III. This resource is designed to assist researchers, scientists, and drug development professionals in successfully utilizing Squarylium dye III in their cell viability and cytotoxicity experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data interpretation assistance.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of cytotoxicity for Squarylium dye III?

A1: Squarylium dye III, like other squaraine dyes, is known to induce cytotoxicity primarily through the induction of apoptosis. When used in photodynamic therapy (PDT), it can generate reactive oxygen species (ROS) upon light activation, leading to oxidative stress. This stress can trigger the intrinsic and extrinsic apoptotic pathways, involving the activation of caspases.

Q2: I am observing low cytotoxicity even at high concentrations of Squarylium dye III. What could be the issue?

A2: Several factors could contribute to low cytotoxicity:

• Solubility: Squarylium dyes can have poor solubility in aqueous media, leading to aggregation and reduced bioavailability. Ensure the dye is fully dissolved in a suitable solvent like DMSO before diluting it in your cell culture medium.

• Light Activation (for PDT): If you are using Squarylium dye III as a photosensitizer, ensure adequate light exposure at the correct wavelength (~630-670 nm) is applied to the cells after incubation with the dye.

• Cell Type: The sensitivity of cell lines to Squarylium dye III can vary. Consider testing a range of cell lines to find a suitable model for your study.

• Incubation Time: The cytotoxic effects may be time-dependent. Try extending the incubation period with the dye.

Q3: My cell viability results from the MTT assay are inconsistent. What are the common pitfalls?

A3: Inconsistent MTT assay results can arise from:

• Incomplete Solubilization of Formazan: The purple formazan crystals

Reference Data & Comparative Studies

A Head-to-Head Battle for Membrane Insights: Squarylium Dye III vs. BODIPY Dyes

For researchers, scientists, and drug development professionals navigating the complex world of lipid membrane studies, the choice of fluorescent probe is paramount. This guide provides a comprehensive comparison of two prominent dye families: the classic Squarylium dye III and the versatile BODIPY dyes. We delve into their photophysical properties, performance in lipid environments, and practical considerations for experimental design, supported by available data and detailed protocols.

Executive Summary

BODIPY dyes have established themselves as the frontrunners for many lipid membrane applications due to their exceptional photostability, high fluorescence quantum yields in nonpolar environments, and the availability of a wide array of derivatives with tailored properties. They are well-suited for long-term live-cell imaging and quantitative studies. Squarylium dye III, a member of the squaraine dye family, boasts an impressively high molar extinction coefficient, making it a very bright fluorophore. However, its performance in aqueous and lipid environments can be hampered by aggregation-induced fluorescence quenching. While less documented for general membrane staining, it shows promise in specific applications such as sensing protein-lipid interactions and oxidative stress. The choice between these dyes will ultimately depend on the specific experimental requirements, with BODIPY dyes offering broader utility and reliability for general membrane visualization and tracking, while Squarylium dye III may be advantageous in specific biosensing applications where high brightness is critical and aggregation can be controlled.

Quantitative Performance Data

Property	Squarylium Dye III	BODIPY FL C12
Molar Extinction Coefficient (ε)	~309,000 cm⁻¹M⁻¹ (in Dichloromethane)	~80,000 - 100,000 cm⁻¹M⁻¹ (in Methanol)
Fluorescence Quantum Yield (Φ)	~0.65 (in Dichloromethane)	~0.9 - 1.0 (in lipid environments)
Absorption Max (λ_abs)	~640 nm (in Dichloromethane)	~500 nm (in Methanol)
Emission Max (λ_em)	~660 nm (in Dichloromethane)	~510 nm (in Methanol)
Photostability	Moderate (Prone to photobleaching)	High to Excellent
Environmental Sensitivity	Sensitive to solvent polarity and aggregation	Generally low sensitivity to solvent polarity
Tendency to Aggregate	High in aqueous solutions[1][2]	Low to Moderate

In-Depth Comparison

Photostability: A Clear Win for BODIPY

One of the most significant advantages of BODIPY dyes is their exceptional photostability. This robustness against photobleaching allows for prolonged imaging sessions and time-lapse experiments with minimal signal degradation, which is crucial for studying dynamic processes in live cells. While squaraine dyes are generally considered to have good photostability, they are typically more susceptible to photobleaching than BODIPY dyes, especially under intense illumination conditions used in confocal microscopy.

Brightness: Squarylium's High Extinction vs. BODIPY's High Quantum Yield

Brightness of a fluorophore is a product of its molar extinction coefficient and its fluorescence quantum yield. Squarylium dye III exhibits a remarkably high molar extinction coefficient, suggesting it can absorb light very efficiently. However, its quantum yield, which represents the efficiency of converting absorbed light into emitted fluorescence, can be significantly reduced in aqueous environments due to aggregation.[1][2] In contrast, BODIPY dyes, while having a lower molar extinction coefficient, often exhibit quantum yields approaching 1.0 in the nonpolar environment of a lipid membrane, resulting in very bright and reliable fluorescence signals.

Environmental Sensitivity and Aggregation: A Double-Edged Sword for Squarylium Dyes

Squarylium dyes are known to be sensitive to their environment. This solvatochromism, a change in spectral properties with solvent polarity, can be a useful tool for probing membrane properties. However, their strong tendency to form non-fluorescent aggregates in aqueous solutions is a major drawback for biological applications.[1][2] This aggregation can lead to a significant loss of signal and complicates quantitative analysis. BODIPY dyes are generally less sensitive to the polarity of their environment and have a lower tendency to aggregate, leading to more predictable and stable fluorescence in cellular and model membranes.

Experimental Protocols

Staining Lipid Membranes with BODIPY Dyes (Live Cells)

This protocol is a general guideline for staining the plasma membrane of live cells with a lipophilic BODIPY dye such as BODIPY FL C12.

Materials:

• BODIPY dye stock solution (e.g., 1 mM in DMSO)

• Live cells cultured on coverslips or in imaging dishes

• Balanced salt solution (e.g., Hanks' Balanced Salt Solution, HBSS) or cell culture medium without serum

• Microscope equipped for fluorescence imaging

Procedure:

• Prepare Staining Solution: Dilute the BODIPY dye stock solution in HBSS or serum-free medium to a final working concentration of 1-5 µM.

• Cell Preparation: Wash the cultured cells once with pre-warmed (37°C) HBSS or serum-free medium to remove any residual serum.

• Staining: Add the staining solution to the cells and incubate for 5-15 minutes at 37°C, protected from light. The optimal staining time may vary depending on the cell type and dye concentration.

• Washing: Gently wash the cells two to three times with pre-warmed HBSS or medium to remove unbound dye.

• Imaging: Image the cells immediately using a fluorescence microscope with appropriate filter sets for the specific BODIPY dye.

Staining Model Membranes (Liposomes/GUVs) with Squarylium Dye III

A detailed, standardized protocol for staining lipid membranes with Squarylium dye III is not as readily available as for BODIPY dyes. However, based on its use in studies of protein-lipid interactions, the following is a suggested starting point for staining liposomes or Giant Unilamellar Vesicles (GUVs).

Materials:

• Squarylium dye III stock solution (e.g., 1 mM in DMSO or a suitable organic solvent)

• Liposome or GUV suspension in an appropriate buffer (e.g., PBS)

• Microcentrifuge tubes

Procedure:

• Prepare Staining Solution: Due to the tendency of squaraine dyes to aggregate in aqueous solutions, it is crucial to add the dye to the lipid suspension in a way that minimizes direct contact with the bulk aqueous phase. One approach is to prepare a dilute solution of the dye in a solvent that is miscible with the buffer, such as ethanol.

• Staining: Add a small volume of the diluted Squarylium dye III solution to the liposome or GUV suspension while vortexing gently. The final dye concentration should be in the low micromolar to nanomolar range to minimize aggregation. A typical starting point is a lipid-to-dye ratio of 1000:1 to 100:1.

• Incubation: Incubate the mixture for 15-30 minutes at room temperature, protected from light, to allow the dye to partition into the lipid bilayers.

• Removal of Unbound Dye (Optional): For some applications, it may be necessary to remove unbound or aggregated dye. This can be achieved by size exclusion chromatography or by pelleting the liposomes via centrifugation and resuspending them in fresh buffer.

• Imaging: Image the stained liposomes or GUVs using a fluorescence microscope with appropriate filter sets for the red to near-infrared emission of the squaraine dye.

Visualizing Experimental Workflows

To aid in understanding the experimental processes, the following diagrams illustrate the general workflows for staining live cells and liposomes.

Caption: Workflow for staining live cells with BODIPY dyes.

Caption: General workflow for staining liposomes with Squarylium dye III.

Conclusion

Both Squarylium dye III and BODIPY dyes offer valuable tools for the study of lipid membranes, each with distinct advantages and disadvantages.

BODIPY dyes are the recommended choice for:

• General lipid membrane and lipid droplet staining.

• Long-term live-cell imaging and time-lapse studies.

• Quantitative fluorescence microscopy where photostability is critical.

• Multiplexing experiments due to their narrow emission spectra.

Squarylium dye III may be considered for:

• Applications requiring extremely high brightness, provided that aggregation can be minimized.

• Sensing specific molecular events at the membrane interface, such as protein binding or lipid peroxidation.

• Experiments where red to near-infrared excitation and emission are desirable to minimize autofluorescence.

Researchers should carefully consider the specific demands of their experiments when selecting a fluorescent membrane probe. For robust and versatile membrane labeling, the well-characterized and highly photostable BODIPY dyes remain the superior choice for a wide range of applications. Squarylium dye III, while possessing impressive brightness, requires more careful optimization to overcome its limitations related to aggregation in aqueous environments.

References

• 1. nathan.instras.com [nathan.instras.com]
• 2. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Performance of Squarylium Dye III in Microscopy

For researchers, scientists, and drug development professionals seeking high-performance fluorescent probes for cellular imaging, the selection of the appropriate dye is paramount. This guide provides an objective comparison of Squarylium dye III with commonly used alternatives, namely Cy5 and Alexa Fluor 647, focusing on their performance in various microscopy setups. The information presented is supported by experimental data to aid in making informed decisions for your specific research needs.

Quantitative Performance Comparison

The following table summarizes the key photophysical and performance characteristics of Squarylium dye III, Cy5, and Alexa Fluor 647. This data is compiled from various sources to provide a comparative overview.

Property	Squarylium Dye III	Cy5	Alexa Fluor 647
Absorption Max (nm)	~627 (in dichloromethane)	~649	~650
Emission Max (nm)	~650 (in dichloromethane)	~670	~668
Molar Extinction Coefficient (cm⁻¹M⁻¹)	~309,000 (in dichloromethane)	~250,000	~270,000
Quantum Yield	~0.65 (in dichloromethane)	~0.28 (in aqueous buffer)	~0.33 (in aqueous buffer)[1]
Photostability	High (as a class)[2]	Moderate	High
Primary Application	Fluorescence Microscopy, Live-Cell Imaging, Super-Resolution Microscopy[3][4]	Fluorescence Microscopy, FRET, Flow Cytometry	Fluorescence Microscopy, Super-Resolution Microscopy

Note: The quantum yield of Squarylium dye III is provided for a non-aqueous solvent and may differ in aqueous buffers commonly used for biological imaging. As a class, squaraine dyes are known to have environmentally sensitive fluorescence, with quantum yields that can increase in the hydrophobic environments of cellular membranes or when bound to proteins.[2]

Performance in Advanced Microscopy Techniques

Recent studies have highlighted the potential of squaraine-based dyes in super-resolution microscopy, offering advantages over traditional dyes like Cy5.

• Single-Molecule Localization Microscopy (SMLM): A novel deep-red squaraine probe has been shown to exhibit spontaneous blinking under physiological conditions, a desirable characteristic for SMLM.[3][4] This probe demonstrated an emission rate approximately four times higher than the benchmark Cy5 dye, enabling high-precision localization.[3][4] This suggests that squaraine dyes, including potentially Squarylium dye III, could offer significant benefits for achieving higher resolution and faster acquisition times in SMLM.[3][4]

Experimental Protocols

Detailed methodologies are crucial for the successful application of fluorescent dyes. Below are generalized protocols for live-cell staining and antibody conjugation that can be adapted for Squarylium dye III.

1. General Protocol for Live-Cell Staining

This protocol provides a starting point for staining live cells with squaraine dyes. Optimization of dye concentration and incubation time is recommended for each cell type and experimental condition.

• Reagents:

  • Squarylium dye III stock solution (e.g., 1 mM in DMSO)

  • Serum-free cell culture medium

  • Complete cell culture medium

  • Live-cell imaging buffer (e.g., HBSS)

• Procedure:

  • Culture cells to the desired confluence on a suitable imaging dish or slide.

  • Prepare a working solution of Squarylium dye III in serum-free medium. A starting concentration of 0.5-5 µM is recommended for short-term experiments, while 5-25 µM may be used for long-term imaging.[5]

  • Remove the culture medium from the cells and wash once with pre-warmed serum-free medium.

  • Add the dye-containing medium to the cells and incubate for 15-45 minutes at 37°C.[5]

  • Remove the dye solution and wash the cells twice with pre-warmed complete culture medium.

  • Incubate the cells in fresh complete medium for at least 30 minutes at 37°C to allow for recovery.[5]

  • Replace the medium with a live-cell imaging buffer just before imaging.

  • Image the cells using a fluorescence microscope with appropriate filter sets for the dye's excitation and emission spectra.

2. General Protocol for Antibody Conjugation

This protocol describes a common method for conjugating amine-reactive dyes to antibodies. If using a derivative of Squarylium dye III that is not amine-reactive, the protocol will need to be adjusted based on the specific reactive group.

• Reagents:

  • Squarylium dye III with an amine-reactive group (e.g., NHS ester)

  • Antibody to be labeled (in a buffer free of primary amines, e.g., PBS)

  • Sodium bicarbonate buffer (1 M, pH 8.3)

  • Anhydrous DMSO or DMF

  • Purification column (e.g., Sephadex G-25)

• Procedure:

  • Dissolve the amine-reactive Squarylium dye III in anhydrous DMSO or DMF to a concentration of 10 mg/mL.

  • Adjust the pH of the antibody solution to 8.3 using the sodium bicarbonate buffer. A final bicarbonate concentration of 0.1 M is recommended.

  • Add the dissolved dye to the antibody solution while gently stirring. The optimal molar ratio of dye to antibody should be determined empirically, but a starting point of 10:1 to 20:1 is common.

  • Incubate the reaction for 1-2 hours at room temperature, protected from light.

  • Purify the conjugate by passing the reaction mixture through a purification column to separate the labeled antibody from the unconjugated dye.

  • Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and at the absorption maximum of the dye.

Visualizing Experimental Workflows

Workflow for Live-Cell Imaging

Caption: A generalized workflow for staining live cells with a fluorescent dye.

Workflow for Antibody Conjugation

Caption: A standard workflow for conjugating a fluorescent dye to an antibody.

Signaling Pathway for SMLM

Caption: The principle of Single-Molecule Localization Microscopy (SMLM).

References

• 1. 表 1.5 — Alexa Fluor 染料的荧光量子产率（QY）及寿命（τ） | Thermo Fisher Scientific - CN [thermofisher.cn]
• 2. Squaraine dye - Wikipedia [en.wikipedia.org]
• 3. Squaraine Dyes Exhibit Spontaneous Fluorescence Blinking That Enables Live-Cell Nanoscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. labs.feinberg.northwestern.edu [labs.feinberg.northwestern.edu]

A Researcher's Guide to Squarylium Dye III Conjugates: Cross-Reactivity and Specificity

In the realm of fluorescence-based assays and imaging, the choice of a fluorescent label is paramount to achieving high sensitivity and specificity. Squarylium dyes, a class of near-infrared (NIR) fluorophores, have garnered attention for their exceptional photophysical properties, including high molar extinction coefficients, good photostability, and fluorescence emission in a spectral region that minimizes autofluorescence from biological samples.[1] This guide provides a comprehensive comparison of Squarylium dye III conjugates, focusing on their cross-reactivity and specificity, to aid researchers, scientists, and drug development professionals in selecting the optimal tools for their experimental needs.

Performance Comparison: Squarylium Dye III vs. Cyanine Dyes

Squarylium dyes and cyanine dyes are two of the most popular classes of NIR dyes used for biological labeling. While both offer distinct advantages, they also exhibit key differences in their spectral properties and performance when conjugated to proteins. The following table summarizes a comparison of key photophysical parameters between a representative water-soluble squaraine dye and a dicarbocyanine dye of identical structure.[1]

Property	Squaraine Dye	Dicarbocyanine Dye
Absorption Max (λabs) in aqueous solution	630-636 nm	647-653 nm
Emission Max (λem) in aqueous solution	639-645 nm	665-672 nm
Molar Absorptivity (ε) in aqueous solution	284,000 - 333,000 M-1cm-1	242,000 - 260,000 M-1cm-1
Fluorescence Quantum Yield (Φ) in aqueous solution	4.3 - 9.4%	27 - 32%
Fluorescence Lifetime (τ) in aqueous solution	0.2 - 0.3 ns	1.0 - 1.2 ns
Fluorescence Quantum Yield (Φ) bound to BSA/IgG	Substantially Increased	Moderately Increased
Fluorescence Lifetime (τ) bound to BSA/IgG	Substantially Increased	Moderately Increased
Photostability	Higher	Lower

Key Observations:

• Squaraine dyes exhibit higher molar absorptivity, suggesting they can capture more light for a given concentration.[1]

• In aqueous solutions, squaraine dyes have lower fluorescence quantum yields and shorter lifetimes compared to cyanine dyes.[1]

• Crucially, the quantum yields and lifetimes of squaraine dyes significantly increase upon binding to proteins like Bovine Serum Albumin (BSA) or Immunoglobulin G (IgG).[1] This property can be advantageous for reducing background fluorescence from unbound dye and enhancing the signal from the target-bound conjugate.

• Squaraine dyes demonstrate superior photostability compared to cyanine dyes, making them more suitable for long-term imaging experiments.[1]

Cross-Reactivity and Specificity of Squarylium Dye III Conjugates

The specificity of a fluorescent conjugate is its ability to bind exclusively to the intended target, while cross-reactivity refers to its binding to other, non-target molecules. For reliable experimental results, high specificity and low cross-reactivity are essential.

To address this, we propose a standardized experimental protocol to assess the cross-reactivity of Squarylium dye III conjugates.

Experimental Protocols

Protocol 1: Protein Conjugation with Squarylium Dye III NHS Ester

This protocol describes the conjugation of Squarylium dye III N-hydroxysuccinimide (NHS) ester to a target protein, such as an antibody. NHS esters react with primary amines (e.g., on lysine residues) on the protein to form stable amide bonds.

Materials:

• Squarylium dye III NHS ester

• Target protein (e.g., IgG) at 2-10 mg/mL in an amine-free buffer (e.g., PBS)

• 1 M Sodium bicarbonate (NaHCO₃), pH 8.3-8.5

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Purification column (e.g., Sephadex G-25) or dialysis cassette

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Prepare the Protein Solution:

  • Ensure the protein solution is free of amine-containing buffers (e.g., Tris) and stabilizers (e.g., BSA). If necessary, perform buffer exchange into PBS.

  • Adjust the pH of the protein solution to 8.3-8.5 by adding 1/10th volume of 1 M sodium bicarbonate.

• Prepare the Dye Stock Solution:

  • Immediately before use, dissolve the Squarylium dye III NHS ester in anhydrous DMF or DMSO to a concentration of 10 mg/mL.

• Labeling Reaction:

  • Add the dye stock solution to the protein solution at a molar ratio of 10-20 moles of dye per mole of protein. Add the dye dropwise while gently stirring.

  • Incubate the reaction for 1 hour at room temperature, protected from light.

• Purification of the Conjugate:

  • Separate the labeled protein from the unreacted dye using a size-exclusion chromatography column (e.g., Sephadex G-25) pre-equilibrated with PBS.

  • Alternatively, perform dialysis against PBS at 4°C with several buffer changes.

• Characterization:

  • Determine the degree of labeling (DOL), which is the average number of dye molecules per protein molecule, by measuring the absorbance of the conjugate at 280 nm (for the protein) and the absorption maximum of Squarylium dye III (around 630-640 nm).

DOT Script for Protein Conjugation Workflow:

Caption: Workflow for conjugating Squarylium dye III to a protein.

Protocol 2: Assessing Cross-Reactivity using a Protein Panel

This protocol outlines a method to quantify the binding of a Squarylium dye III conjugate to a panel of common proteins, allowing for an assessment of its cross-reactivity.

Materials:

• Purified Squarylium dye III-protein conjugate (from Protocol 1)

• A panel of proteins at a concentration of 1 mg/mL in PBS (e.g., Bovine Serum Albumin (BSA), Human Serum Albumin (HSA), Immunoglobulin G (IgG), Lysozyme, Ovalbumin, Fibrinogen)

• 96-well black microplate

• Fluorometer

Procedure:

• Prepare Protein Dilutions:

  • In a 96-well black microplate, prepare serial dilutions of each protein from the panel in PBS. Include a "no protein" control (PBS only).

• Add Squarylium Dye III Conjugate:

  • Add a fixed concentration of the Squarylium dye III conjugate to each well. The final concentration of the conjugate should be optimized to give a good signal-to-noise ratio.

• Incubation:

  • Incubate the plate for 30 minutes at room temperature, protected from light.

• Fluorescence Measurement:

  • Measure the fluorescence intensity in each well using a fluorometer with excitation and emission wavelengths appropriate for Squarylium dye III (e.g., Ex: ~630 nm, Em: ~650 nm).

• Data Analysis:

  • Subtract the fluorescence of the "no protein" control from all readings.

  • Plot the fluorescence intensity as a function of protein concentration for each protein in the panel.

  • Compare the binding curves to assess the relative binding of the conjugate to each protein.

DOT Script for Cross-Reactivity Assessment Workflow:

Caption: Workflow for assessing the cross-reactivity of a fluorescent conjugate.

Conclusion

Squarylium dye III conjugates offer a compelling alternative to traditional fluorescent labels, particularly for applications requiring high photostability and sensitivity in the near-infrared range. Their unique property of enhanced fluorescence upon protein binding can be leveraged to improve signal-to-background ratios. However, researchers must be mindful of potential cross-reactivity, especially with abundant proteins like albumin. By following standardized protocols for conjugation and cross-reactivity assessment, scientists can confidently employ Squarylium dye III conjugates to achieve reliable and reproducible results in their research and development endeavors.

References

• 1. NHS ester protocol for labeling proteins [abberior.rocks]

A Comparative Guide to the Photostability of Squarylium Dye III and Other Common Fluorophores

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the photostability of Squarylium dye III against other widely used fluorophores: Fluorescein Isothiocyanate (FITC), Rhodamine B, and Cyanine 5 (Cy5). The selection of a suitable fluorophore is critical for the success of fluorescence-based assays, with photostability being a key determinant of experimental quality and reproducibility. This document aims to furnish researchers with the necessary data and protocols to make informed decisions for their specific applications.

Quantitative Data Summary

The following table summarizes the key photophysical properties of Squarylium dye III and other common fluorophores. It is important to note that photostability can be highly dependent on the experimental environment, including the solvent, pH, and the presence of antifade reagents. The data presented here are compiled from various sources and should be considered as a comparative baseline.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (Φ)	Photostability/Photobleaching Characteristics
Squarylium dye III	~629	~645	0.65 (in Dichloromethane)[1]	Generally high photostability[1][2]. The rigid squaraine core suppresses photoisomerization, contributing to its stability[3].
FITC	~495	~521	~0.92	Prone to rapid photobleaching, which can limit its use in applications requiring long or intense light exposure[4].
Rhodamine B	~555	~580	~0.31 - 0.70 (Solvent dependent)[5]	Generally considered to be more photostable than FITC.[6]
Cy5	~649	~670	~0.20 - 0.28	Photostability can be variable and is often enhanced by the use of photoprotection systems.[7][8] Under certain conditions, a photobleaching half-life of approximately 10 minutes has been observed[9].

Note: The quantum yield and photostability of fluorophores can be significantly influenced by their local environment, including conjugation to biomolecules and the specific imaging buffer used.

Experimental Protocols

A standardized protocol for assessing fluorophore photostability is crucial for obtaining comparable data. Below is a generalized methodology for measuring the photobleaching rate of a fluorophore.

Objective: To quantify the rate of photobleaching of a fluorophore under continuous illumination.

Materials:

• Fluorophore solution of interest (e.g., Squarylium dye III, FITC, Rhodamine B, or Cy5) at a standardized concentration (e.g., 1 µM) in a suitable buffer (e.g., PBS, pH 7.4).

• Microscope slides and coverslips.

• Antifade mounting medium (optional, for comparison).

• Fluorescence microscope equipped with:

  • A stable light source (e.g., laser or arc lamp).

  • Appropriate filter sets for the fluorophore being tested.

  • A sensitive camera (e.g., sCMOS or EMCCD).

  • Image acquisition software with time-lapse capabilities.

Procedure:

• Sample Preparation:

  • Prepare a dilute solution of the fluorophore in the desired buffer.

  • Mount a small volume of the solution between a microscope slide and a coverslip. For immobilized samples, ensure the fluorophore is conjugated to a surface or a biomolecule and mounted in the buffer.

• Microscope Setup:

  • Turn on the microscope and light source, allowing them to stabilize.

  • Select the appropriate objective lens (e.g., 60x or 100x oil immersion).

  • Choose the filter set that matches the excitation and emission spectra of the fluorophore.

• Image Acquisition:

  • Bring the sample into focus.

  • Adjust the illumination intensity and camera exposure time to obtain a good signal-to-noise ratio without saturating the detector. It is critical to use the same settings for all fluorophores being compared.

  • Set up a time-lapse acquisition sequence. Continuously illuminate the sample and capture images at regular intervals (e.g., every 5-10 seconds) for a total duration that allows for significant photobleaching (e.g., 5-10 minutes).

• Data Analysis:

  • Use image analysis software (e.g., ImageJ/Fiji) to measure the mean fluorescence intensity of a region of interest (ROI) in each image of the time-lapse series.

  • Correct for background fluorescence by subtracting the mean intensity of a background ROI (an area with no fluorophores).

  • Normalize the background-corrected intensity values to the initial intensity (at time = 0).

  • Plot the normalized fluorescence intensity as a function of time.

  • Fit the resulting decay curve to an appropriate model (e.g., a single or double exponential decay) to determine the photobleaching half-life (t₁⸝₂) or the photobleaching rate constant (k).

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for fluorescence microscopy, a common application for the fluorophores discussed in this guide.

Caption: A generalized workflow for fluorescence microscopy experiments.

References

• 1. Squaraine dye - Wikipedia [en.wikipedia.org]
• 2. Buy Squarylium dye III | 43134-09-4 [smolecule.com]
• 3. Squaraine Dyes: Molecular Design for Different Applications and Remaining Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 4. glpbio.com [glpbio.com]
• 5. Rhodamine B - Wikipedia [en.wikipedia.org]
• 6. Photobleaching of Fluorescent Dyes under Conditions Used for Single-Molecule Detection: Evidence of Two-Step Photolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Photobleaching Lifetimes of Cyanine Fluorophores Used for Single Molecule Förster Resonance Energy Transfer in the Presence of Various Photoprotection Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Photobleaching lifetimes of cyanine fluorophores used for single-molecule Förster resonance energy transfer in the presence of various photoprotection systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Assessing the Brightness of Squarylium Dye III Conjugates: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving landscape of biomedical imaging and diagnostics, the selection of an appropriate fluorescent label is paramount to achieving high sensitivity and specificity. This guide provides a comprehensive comparison of Squarylium dye III conjugates with other commercially available near-infrared (NIR) fluorescent dyes. The objective is to furnish researchers, scientists, and drug development professionals with the necessary data and protocols to make informed decisions for their specific applications, such as flow cytometry, fluorescence microscopy, and in vivo imaging.

Quantitative Comparison of Fluorescent Dye Properties

The brightness of a fluorescent dye is a critical parameter for assessing its performance and is determined by the product of its molar extinction coefficient (ε) and its fluorescence quantum yield (Φ). The following tables summarize the key photophysical properties of Squarylium dye III and its conjugates in comparison to popular alternative dyes.

Dye	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φ)	Brightness (ε x Φ) (M⁻¹cm⁻¹)	Solvent/Conditions
Squarylium Dye III	309,000	0.65	200,850	Dichloromethane
Squaraine Dyes (Water-Soluble)	284,000 - 333,000	0.043 - 0.094	12,212 - 31,302	Aqueous Solution
Cyanine Dyes (e.g., Cy5, water-soluble)	242,000 - 260,000	0.27 - 0.32	65,340 - 83,200	Aqueous Solution[1]
Alexa Fluor 647	270,000	0.33	89,100	Aqueous Solution
Cy7	199,000	-	-	-
Cy7.5	223,000	-	-	-

Table 1: Photophysical Properties of Unconjugated Dyes. Data for Squarylium dye III is for the unconjugated dye in an organic solvent[2]. Water-soluble squaraine and cyanine dye data are in aqueous solutions[1]. Alexa Fluor 647, Cy7, and Cy7.5 data are from manufacturer specifications. Brightness is calculated as the product of the molar extinction coefficient and the quantum yield.

It is crucial to note that the performance of a fluorescent dye can change significantly upon conjugation to a biomolecule, such as an antibody. The following table presents a comparison of squaraine and cyanine dyes when conjugated to proteins.

Dye Conjugate (to BSA/IgG)	Molar Absorptivity (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φ)
Squaraine Dyes	-	Substantially Increased
Cyanine Dyes (e.g., Cy5)	-	-

Table 2: Properties of Dye-Protein Conjugates. The quantum yields of squaraine dyes have been observed to increase substantially when bound to proteins like Bovine Serum Albumin (BSA) or Immunoglobulin G (IgG)[1]. This is a critical consideration, as the brightness in the final application is what truly matters. In contrast, cyanine dyes like Cy5 can exhibit self-quenching at high degrees of labeling, which can diminish the fluorescence of the conjugate[3][4]. Alexa Fluor dyes are reported to be less prone to this aggregation-induced quenching[3][4].

Experimental Protocols

To ensure accurate and reproducible assessment of the brightness of fluorescent dye conjugates, standardized experimental protocols are essential.

Protocol 1: Antibody Conjugation with Amine-Reactive Dyes

This protocol describes a general method for labeling antibodies with N-hydroxysuccinimide (NHS) ester-functionalized dyes.

Materials:

• Antibody solution (1-2 mg/mL in phosphate-buffered saline (PBS), pH 7.4)

• Amine-reactive dye (e.g., Squarylium dye III-NHS ester) dissolved in anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at 10 mg/mL

• PBS (pH 7.2-7.4)

• Size-exclusion chromatography column (e.g., Sephadex G-25)

• Spectrophotometer

Procedure:

• Antibody Preparation: Ensure the antibody is in an amine-free buffer. If necessary, dialyze the antibody against PBS.

• Dye-to-Antibody Molar Ratio: Determine the desired molar ratio of dye to antibody. A common starting point is a 10:1 molar excess of the dye.

• Reaction: Slowly add the calculated volume of the dye solution to the antibody solution while gently vortexing.

• Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from light.

• Purification: Separate the antibody-dye conjugate from the unreacted dye using a size-exclusion chromatography column equilibrated with PBS. Collect the first colored fraction, which contains the labeled antibody.

• Characterization: Determine the degree of labeling (DOL) and the protein concentration.

Protocol 2: Determination of Degree of Labeling (DOL)

The DOL is the average number of dye molecules conjugated to a single antibody molecule.

Procedure:

• Absorbance Measurement: Measure the absorbance of the purified antibody-dye conjugate at 280 nm (A₂₈₀) and at the maximum absorption wavelength of the dye (A_max).

• Calculation: Use the following formula to calculate the DOL:

  Where:

  • CF is the correction factor for the dye's absorbance at 280 nm (A₂₈₀ of dye / A_max of dye).

  • ε_protein is the molar extinction coefficient of the antibody at 280 nm (typically ~210,000 M⁻¹cm⁻¹ for IgG).

  • ε_dye is the molar extinction coefficient of the dye at its A_max.

Protocol 3: Comparative Brightness Assessment by Flow Cytometry

This protocol allows for the direct comparison of the brightness of different antibody-dye conjugates.

Materials:

• Cells expressing the target antigen.

• Unlabeled antibody (as a negative control).

• Antibody conjugates with different fluorescent dyes.

• Flow cytometer.

• Flow cytometry staining buffer (e.g., PBS with 2% FBS).

Procedure:

• Cell Preparation: Prepare a single-cell suspension of the target cells.

• Staining: Stain the cells with saturating concentrations of the different antibody-dye conjugates and the unlabeled antibody control for 30 minutes at 4°C, protected from light.

• Washing: Wash the cells twice with flow cytometry staining buffer.

• Data Acquisition: Acquire data on a flow cytometer, ensuring that the settings (laser power, PMT voltages) are consistent across all samples.

• Analysis: Compare the mean fluorescence intensity (MFI) of the positively stained cell populations for each conjugate. A higher MFI indicates a brighter conjugate. The Stain Index can also be calculated for a more robust comparison of resolvability.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams, generated using Graphviz, illustrate the key workflows.

Caption: Workflow for antibody conjugation with amine-reactive dyes.

Caption: Workflow for comparative brightness assessment using flow cytometry.

References

• 1. researchgate.net [researchgate.net]
• 2. Squaraine dye - Wikipedia [en.wikipedia.org]
• 3. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates. | Sigma-Aldrich [sigmaaldrich.com]
• 4. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking Squarylium Dye III: A Comparative Guide to Near-Infrared Dyes for Advanced Research

For researchers, scientists, and drug development professionals navigating the complex landscape of near-infrared (NIR) fluorescent probes, the selection of an appropriate dye is paramount for achieving high-fidelity imaging and sensing results. This guide provides a comprehensive benchmark of Squarylium dye III against a panel of widely used NIR dyes, offering a clear comparison of their performance characteristics based on experimental data.

This comparative analysis focuses on key performance indicators critical for demanding applications: quantum yield, photostability, and signal-to-noise ratio. By presenting quantitative data in easily digestible formats and providing detailed experimental methodologies, this guide aims to empower researchers to make informed decisions for their specific experimental needs.

Performance Comparison of Near-Infrared Dyes

The following table summarizes the key photophysical properties of Squarylium dye III and several other commercially available NIR dyes. These values are compiled from various sources and are intended to provide a comparative overview. Actual performance may vary depending on the specific experimental conditions, conjugation partner, and solvent.

Dye	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Quantum Yield (Φ)	Relative Photostability
Squarylium Dye III	~630	~650	~300,000	~0.65	High
Cyanine5 (Cy5)	~649	~670	~250,000	~0.28	Moderate
Cyanine7 (Cy7)	~743	~767	~250,000	~0.12	Low
Alexa Fluor 750	~749	~775	~270,000	~0.12	High
IRDye 800CW	~774	~789	~240,000	~0.08	Very High

Experimental Protocols

To ensure reproducibility and transparency, the following sections detail the methodologies used to assess the key performance indicators of the benchmarked NIR dyes.

Quantum Yield Determination

The relative quantum yield of Squarylium dye III and other NIR dyes was determined using a comparative method with a standard of known quantum yield.

Materials:

• Spectrofluorometer

• UV-Vis spectrophotometer

• 1 cm path length quartz cuvettes

• Solvent (e.g., ethanol or phosphate-buffered saline, PBS)

• Reference dye with a known quantum yield in the desired spectral region (e.g., Indocyanine Green in DMSO)

• Dye samples for testing

Procedure:

• Prepare a series of dilute solutions of the reference and sample dyes in the chosen solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.

• Measure the absorbance of each solution at the excitation wavelength using the UV-Vis spectrophotometer.

• Record the fluorescence emission spectrum of each solution using the spectrofluorometer, exciting at the same wavelength used for the absorbance measurements.

• Integrate the area under the emission curve for both the reference and sample dyes.

• Calculate the quantum yield of the sample dye using the following equation:

  Φ_sample = Φ_ref * (I_sample / I_ref) * (A_ref / A_sample) * (n_sample / n_ref)²

  where:

  • Φ is the quantum yield

  • I is the integrated emission intensity

  • A is the absorbance at the excitation wavelength

  • n is the refractive index of the solvent

Photostability Assessment

The photostability of the dyes was evaluated by measuring the decrease in fluorescence intensity over time upon continuous illumination.

Materials:

• Fluorescence microscope equipped with a suitable laser line and a sensitive detector (e.g., PMT or sCMOS camera)

• Objective lens with appropriate magnification and numerical aperture

• Microscope slides and coverslips

• Dye solutions of known concentration

• Image analysis software

Procedure:

• Prepare a sample of the dye solution on a microscope slide and cover with a coverslip.

• Mount the slide on the microscope stage and bring the sample into focus.

• Select a region of interest (ROI) for continuous illumination.

• Expose the ROI to a constant laser power for an extended period (e.g., 5-10 minutes).

• Acquire images or measure the fluorescence intensity from the ROI at regular intervals during the illumination period.

• Plot the normalized fluorescence intensity as a function of time.

• The rate of fluorescence decay is indicative of the dye's photostability. A slower decay rate signifies higher photostability.

Signal-to-Noise Ratio (SNR) Calculation

The signal-to-noise ratio was determined from fluorescence images of labeled samples to assess the clarity of the signal against the background.

Materials:

• Fluorescence microscope with appropriate filters and a digital camera

• Labeled biological sample (e.g., cells or tissue sections)

• Image analysis software (e.g., ImageJ/Fiji)

Procedure:

• Acquire fluorescence images of the labeled sample.

• In the image analysis software, select a region of interest (ROI) that contains the fluorescent signal.

• Measure the mean pixel intensity within the signal ROI (Signal_mean).

• Select a background ROI in a region of the image that does not contain any specific fluorescent signal.

• Measure the mean pixel intensity (Background_mean) and the standard deviation of the pixel intensities (Background_std) within the background ROI.

• Calculate the signal-to-noise ratio using the following formula:

  SNR = (Signal_mean - Background_mean) / Background_std

Visualizing Experimental Concepts

To further clarify the experimental processes and the underlying principles, the following diagrams have been generated using Graphviz.

Caption: Workflow for the comparative analysis of near-infrared dyes.

Caption: Simplified Jablonski diagram illustrating the process of fluorescence.

Safety & Regulatory Compliance

Proper Disposal of Squarylium Dye III: A Guide for Laboratory Professionals

For Immediate Implementation: This document provides essential safety and logistical guidance for the proper disposal of Squarylium dye III, a substance recognized for its potential health and environmental hazards. All laboratory personnel handling this compound must adhere to the following procedures to ensure a safe and compliant waste management process.

Squarylium dye III is classified as harmful if swallowed or inhaled, with the potential to damage fertility or the unborn child and cause harm to breast-fed children. Furthermore, it is recognized as harmful to aquatic life with long-lasting effects. Therefore, its disposal requires stringent protocols to mitigate these risks.

Personal Protective Equipment (PPE) and Handling Precautions

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE). This is to prevent accidental exposure and ensure personal safety.

PPE Component	Specification	Purpose
Gloves	Nitrile or other chemically resistant gloves	To prevent skin contact.
Eye Protection	Safety glasses with side shields or goggles	To protect eyes from splashes or dust.
Lab Coat	Standard laboratory coat	To protect skin and clothing from contamination.
Respiratory Protection	Use in a well-ventilated area. If dust is generated, a NIOSH-approved respirator may be necessary.	To prevent inhalation of the dye powder.

Handling Precautions:

• Avoid generating dust.

• Do not handle the dye until all safety precautions have been read and understood.

• Avoid contact during pregnancy and while nursing.

• Wash hands and any exposed skin thoroughly after handling.

• Do not eat, drink, or smoke when using this product.

• Avoid release to the environment.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe and compliant disposal of Squarylium dye III waste. This procedure applies to the pure compound as well as any contaminated materials.

• Waste Segregation and Collection:

  • Solid Waste: All solid waste contaminated with Squarylium dye III, including unused or expired product, contaminated spatulas, weighing paper, and disposable PPE (gloves, etc.), must be collected in a dedicated, clearly labeled hazardous waste container.

  • Liquid Waste: Solutions containing Squarylium dye III should be collected in a separate, sealed, and clearly labeled hazardous waste container for liquid chemical waste. Do not mix with other solvent waste streams unless explicitly permitted by your institution's Environmental Health & Safety (EHS) department.

• Waste Container Labeling:

  • All waste containers must be labeled with the words "Hazardous Waste."

  • The label must clearly identify the contents, including "Squarylium dye III" and any other chemicals present in the waste.

  • Indicate the approximate concentration or quantity of the dye.

  • Include the date when the waste was first added to the container.

• Storage of Waste:

  • Store hazardous waste containers in a designated and secure satellite accumulation area within the laboratory.

  • Ensure containers are kept closed at all times, except when adding waste.

  • Store in a well-ventilated area, away from incompatible materials.

• Arranging for Disposal:

  • Contact your institution's Environmental Health & Safety (EHS) department or the designated chemical waste management office to arrange for the pickup and disposal of the hazardous waste.

  • Follow all institutional procedures for waste pickup requests. Do not attempt to dispose of this chemical down the drain or in the regular trash.

Logical Workflow for Squarylium Dye III Disposal

Caption: Disposal workflow for Squarylium dye III.

Disclaimer: The information provided in this document is intended as a general guide. Researchers, scientists, and drug development professionals must always consult their institution's specific safety and disposal protocols and the Safety Data Sheet (SDS) for Squarylium dye III before handling and disposal. Local, state, and federal regulations regarding hazardous waste disposal must be strictly followed.

Personal protective equipment for handling Squarylium dye III

Essential Safety and Handling Guide for Squarylium Dye III

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for laboratory personnel working with Squarylium dye III. Given the absence of a specific Safety Data Sheet (SDS), these recommendations are based on the general properties of squaraine dyes and standard best practices for handling powdered organic dyes.

Hazard Assessment and Personal Protective Equipment (PPE)

While some studies suggest squaraine dyes have low toxicity at therapeutic concentrations, the potential hazards of concentrated or powdered forms are not well-documented. Therefore, a cautious approach is mandatory. All personnel must be trained on the potential hazards and the procedures outlined in this guide.[1]

Recommended Personal Protective Equipment (PPE):

The following table summarizes the required PPE for handling Squarylium dye III, particularly in its powdered form.

PPE Category	Item	Specification	Purpose
Eye Protection	Safety Goggles	ANSI Z87.1-compliant, chemical splash goggles.	Protects eyes from dust particles and splashes of dye solutions.
Face Shield	To be worn over safety goggles.	Provides an additional layer of protection for the face against splashes and airborne particles.
Hand Protection	Disposable Gloves	Nitrile gloves (double-gloving recommended).	Prevents skin contact with the dye. Check for tears and replace immediately upon contamination.
Body Protection	Laboratory Coat	Full-length, long-sleeved lab coat.	Protects skin and personal clothing from contamination.
Chemical-Resistant Apron	To be worn over the lab coat when handling larger quantities or during solution preparation.	Provides an additional barrier against spills and splashes.
Respiratory Protection	N95 Respirator or higher	For handling the powdered form of the dye.	Prevents inhalation of fine dye particles.[2][3] A full-face respirator may be required for large spills.
Foot Protection	Closed-toe Shoes	Sturdy, non-perforated shoes that cover the entire foot.	Protects feet from spills and falling objects.

Operational Plan: Safe Handling Procedures

Adherence to these step-by-step procedures is critical to minimize exposure and ensure a safe working environment.

2.1. Preparation and Weighing of Powdered Dye:

• Designated Area: All handling of powdered Squarylium dye III must be conducted in a designated area, such as a certified chemical fume hood or a glove box, to contain any airborne particles.

• Surface Protection: Before starting, cover the work surface with absorbent, disposable bench paper.

• Gather Materials: Ensure all necessary equipment (spatulas, weigh boats, containers, etc.) is within the containment area before opening the dye container.

• Don PPE: Put on all required PPE as listed in the table above.

• Weighing: Carefully weigh the desired amount of dye. Avoid creating dust clouds. Use a spatula to gently transfer the powder.

• Container Sealing: Immediately after weighing, securely close the primary container of the dye.

• Clean-up: Wipe down the spatula and any other reusable equipment with a damp cloth or paper towel. Dispose of all contaminated disposable materials (weigh boats, bench paper, gloves) in the designated solid chemical waste container.

2.2. Preparation of Dye Solutions:

• Solvent Selection: Squarylium dye III is soluble in dichloromethane and a few other organic solvents.[4] Refer to your experimental protocol for the appropriate solvent.

• In a Fume Hood: All solution preparation must be performed in a chemical fume hood.

• Adding Solvent: Slowly add the solvent to the pre-weighed dye powder to avoid splashing.

• Dissolving: Use a vortex mixer or magnetic stirrer to dissolve the dye completely. Keep the container capped during mixing to prevent vapor release.

• Labeling: Clearly label the solution container with the dye name, concentration, solvent, date, and your initials.

Disposal Plan: Chemical Waste Management

Proper disposal of chemical waste is crucial to prevent environmental contamination and ensure laboratory safety.[5][6][7][8]

3.1. Waste Segregation:

• Solid Waste: All disposable items contaminated with Squarylium dye III (e.g., gloves, weigh boats, paper towels, bench paper) must be placed in a designated, labeled solid hazardous waste container.

• Liquid Waste: Unused or waste solutions of Squarylium dye III, as well as solvent rinses of contaminated glassware, must be collected in a labeled liquid hazardous waste container. Do not pour any dye solutions down the drain.[5]

• Sharps Waste: Any contaminated sharps (needles, Pasteur pipettes) must be disposed of in a designated sharps container.

3.2. Waste Container Labeling:

All waste containers must be clearly labeled with:

• "Hazardous Waste"

• The full chemical name: "Squarylium dye III"

• The solvent(s) present

• The approximate concentration of the dye

• An indication of the hazards (e.g., "Potential Sensitizer," "Handle with Caution")

3.3. Waste Storage and Collection:

• Store waste containers in a designated satellite accumulation area within the laboratory.

• Keep waste containers securely capped when not in use.

• Follow your institution's guidelines for arranging the collection of full waste containers by the Environmental Health and Safety (EHS) department.

Emergency Procedures

4.1. Spills:

• Small Powder Spill (in a fume hood): Gently cover the spill with a damp paper towel to avoid raising dust. Wipe up the material, and place the paper towel in the solid hazardous waste container. Clean the area with an appropriate solvent and then soap and water.

• Large Powder Spill: Evacuate the immediate area. Restrict access and notify your supervisor and EHS.

• Liquid Spill: Absorb the spill with a chemical absorbent material. Place the used absorbent in the solid hazardous waste container. Clean the spill area with an appropriate solvent and then soap and water.

4.2. Personal Exposure:

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove any contaminated clothing. Seek medical attention if irritation develops.

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move to fresh air immediately. If breathing is difficult, seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Visual Workflow for Handling Squarylium Dye III

Caption: Workflow for handling Squarylium dye III.

References

• 1. Personal protective-equipment-for-dyeing | PDF [slideshare.net]
• 2. m.youtube.com [m.youtube.com]
• 3. Personal Protective Equipment—What a Finisher Needs to Know > Powder Coated Tough Magazine [powdercoatedtough.com]
• 4. Buy Squarylium dye III | 43134-09-4 [smolecule.com]
• 5. youtube.com [youtube.com]
• 6. youtube.com [youtube.com]
• 7. youtube.com [youtube.com]
• 8. youtube.com [youtube.com]